Diethylthiophosphoryl Chloride: Physicochemical Profiling and Synthetic Utility
Executive Summary Diethylthiophosphoryl chloride (DETP Cl), also known as O,O-diethyl phosphorochloridothioate, is a pivotal organophosphorus intermediate characterized by a molecular weight of 188.61 g/mol .[1] It serve...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Diethylthiophosphoryl chloride (DETP Cl), also known as O,O-diethyl phosphorochloridothioate, is a pivotal organophosphorus intermediate characterized by a molecular weight of 188.61 g/mol .[1] It serves as a critical electrophilic building block in the synthesis of organophosphate pesticides (e.g., chlorpyrifos) and pharmaceutical agents requiring thiophosphoryl functionalization.
This guide analyzes the physicochemical properties of DETP Cl, delineates its industrial synthesis via the phosphorus pentasulfide route, and establishes rigorous safety protocols due to its moisture sensitivity and corrosive nature.
Physicochemical Characterization
Molecular Weight and Isotopic Distribution
Precise molecular weight determination is essential for stoichiometry in high-throughput synthesis. While the average molecular weight is used for bulk calculations, mass spectrometry applications require the monoisotopic mass.
Table 1: Mass Spectrometry Parameters
Parameter
Value
Notes
Average Molecular Weight
188.61 g/mol
Based on natural abundance of isotopes.
| Monoisotopic Mass | 187.9828 Da | Calculated for
CHClOPS. |
| Molecular Formula | CHClOPS | |
| Isotope Pattern | Distinct M+2 peak | Due to Cl (approx. 32% abundance relative to Cl). |
Physical Properties
The physical state of DETP Cl dictates handling procedures. It is a liquid at room temperature with high density, requiring specific volumetric adjustments during reactor loading.
The Phosphorus Pentasulfide Route (Industrial Standard)
The most robust synthesis of DETP Cl avoids the use of unstable phosphite intermediates. Instead, it utilizes the reaction between phosphorus pentasulfide (
) and ethanol, followed by chlorination.[4][5] This pathway is preferred for its atom economy and scalability.
Mechanism:
Alcoholysis:
reacts with absolute ethanol to form O,O-diethyl dithiophosphoric acid.
Chlorination: The dithiophosphate is treated with chlorine gas (
), replacing the sulfhydryl sulfur with chlorine and generating elemental sulfur as a byproduct.
Experimental Protocol: Lab-Scale Synthesis
Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) in a fume hood.
Precursor Formation:
Charge a 3-neck round-bottom flask with Phosphorus Pentasulfide (0.1 mol) .
Add Absolute Ethanol (0.4 mol) dropwise at 60°C. Evolution of
gas will occur (trap with NaOH scrubber).
Reflux for 2 hours until solids dissolve.
Chlorination:
Cool the reaction mixture to 0-5°C.
Introduce Chlorine gas (
) slowly through a bubbler. Maintain temperature below 10°C to prevent decomposition.
Monitor reaction progress via TLC or
P NMR.
Purification:
Filter off the precipitated elemental sulfur.
Purify the filtrate via vacuum distillation (bp ~96°C at reduced pressure).
Visualization of Synthetic Pathway
The following diagram illustrates the industrial flow from raw materials to the final electrophile.
Figure 1: Industrial synthesis pathway via the Phosphorus Pentasulfide route.
Reactivity and Applications
Thiophosphorylation Mechanism
DETP Cl acts as a "hard" electrophile at the phosphorus center. The P-Cl bond is susceptible to nucleophilic attack by alcohols, amines, and thiols. This reactivity is exploited to introduce the
moiety into biological molecules or agrochemicals.
Key Reaction:
Base Requirement: A scavenger base (e.g., Triethylamine or Pyridine) is strictly required to neutralize the HCl byproduct and drive the equilibrium forward.
Selectivity: The reaction is chemoselective for primary alcohols over secondary alcohols due to steric hindrance around the phosphorus center.
Hydrolysis and Stability
Understanding the degradation pathway is vital for storage and environmental safety. DETP Cl hydrolyzes upon contact with moisture, releasing corrosive hydrochloric acid and diethyl thiophosphoric acid.
Toxicity: Fatal if inhaled; Toxic in contact with skin.[2][6][9]
Storage Requirements
Atmosphere: Store under dry Nitrogen or Argon.
Container: Teflon-lined or glass containers. Do not use standard steel drums without liners due to potential HCl generation.
Temperature: Cool, dry area (<25°C).
Emergency Response
Inhalation: Evacuate to fresh air immediately. Pulmonary edema may be delayed.[3]
Skin Contact: Wash with anhydrous polyethylene glycol (PEG 400) if available, followed by soap and water. Water alone may exacerbate burns initially due to hydrolysis heat.
Spill Control: Do not use water. Absorb with dry sand or vermiculite. Neutralize with weak alkaline powder (sodium bicarbonate) only after absorbing the bulk liquid.
References
PubChem. (n.d.).[6] Diethylthiophosphoryl chloride (CID 12549197).[6] National Library of Medicine.[6] Retrieved January 31, 2026, from [Link]
Google Patents. (2012). Method for preparing O,O-diethyl chlorothiophosphate (CN102584892A).
ILO. (n.d.). ICSC 0448 - Diethylthiophosphoryl Chloride. International Labour Organization. Retrieved January 31, 2026, from [Link]
An In-Depth Technical Guide to the Reactivity of Diethylthiophosphoryl Chloride with Water
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract: Diethylthiophosphoryl chloride (DETC), a pivotal intermediate in the synthesis of nu...
Abstract: Diethylthiophosphoryl chloride (DETC), a pivotal intermediate in the synthesis of numerous organophosphorus compounds, exhibits significant reactivity towards water. This technical guide provides a comprehensive analysis of the hydrolysis of DETC, elucidating the underlying reaction mechanism, influencing factors, and principal products. A detailed experimental protocol for monitoring the hydrolysis kinetics is presented, offering researchers a robust framework for empirical investigation. This document serves as an essential resource for scientists and professionals engaged in drug development and organophosphorus chemistry, ensuring a thorough understanding of DETC's aqueous stability and reactivity profile.
Introduction: The Significance of Diethylthiophosphoryl Chloride's Aqueous Reactivity
Diethylthiophosphoryl chloride, O,O-diethyl phosphorochloridothioate, is a cornerstone in the synthesis of a wide array of organophosphorus compounds, including vital pesticides and pharmaceutical agents[1]. Its industrial importance is underscored by its role as a precursor to insecticides such as chlorpyrifos and diazinon. The phosphorus-chlorine bond in DETC is highly susceptible to nucleophilic attack, making its reaction with water a critical consideration in its synthesis, storage, and application.
The hydrolysis of DETC is not merely an academic curiosity; it has profound practical implications. Uncontrolled reaction with atmospheric moisture or residual water in solvents can lead to the degradation of this valuable synthetic intermediate, yielding less reactive or undesired byproducts. Furthermore, the products of hydrolysis, including the corrosive hydrogen chloride gas, pose significant safety and handling challenges[2][3]. For drug development professionals, understanding the hydrolytic stability of thiophosphoryl moieties is crucial for designing and synthesizing stable and effective therapeutic agents. This guide, therefore, aims to provide a detailed exposition of the reactivity of diethylthiophosphoryl chloride with water, grounded in established chemical principles and supported by practical, field-proven insights.
The Hydrolysis of Diethylthiophosphoryl Chloride: A Mechanistic Perspective
The reaction of diethylthiophosphoryl chloride with water is a classic example of nucleophilic substitution at a phosphorus center. The primary products of this reaction are O,O-diethyl phosphorothioic acid and hydrogen chloride[2][3].
(C₂H₅O)₂P(S)Cl + H₂O → (C₂H₅O)₂P(S)OH + HCl
The mechanism of this transformation is of significant interest. While a dissociative (SN1-type) mechanism involving a transient, highly reactive metathiophosphate intermediate is conceivable, the prevailing evidence for similar phosphorus halides points towards an associative mechanism.
The SN2-P Mechanism: A Concerted Pathway
Computational studies on the hydrolysis of analogous thiophosphoryl chlorides suggest that the reaction likely proceeds via a concerted, SN2-type mechanism at the phosphorus atom (SN2-P)[4]. In this pathway, the water molecule acts as the nucleophile, attacking the electrophilic phosphorus center. Simultaneously, the chloride ion, a good leaving group, departs. This process occurs through a single, pentacoordinate transition state.
The key characteristics of the SN2-P mechanism are:
Stereochemistry: The reaction proceeds with an inversion of configuration at the phosphorus center.
Kinetics: The reaction is expected to follow second-order kinetics, being first-order in both diethylthiophosphoryl chloride and water. However, in aqueous solutions where water is in large excess, the reaction will exhibit pseudo-first-order kinetics.
Caption: Sₙ2-P mechanism for DETC hydrolysis.
Factors Influencing the Rate of Hydrolysis
The rate of hydrolysis of diethylthiophosphoryl chloride is not static and is significantly influenced by several environmental and systemic factors. A thorough understanding of these factors is paramount for controlling the reaction and ensuring the stability of the compound.
The Profound Effect of pH
The pH of the aqueous medium has a dramatic effect on the hydrolysis rate. While the reaction proceeds in neutral water, it is markedly accelerated under alkaline conditions. This is due to the presence of the hydroxide ion (OH⁻), which is a much stronger nucleophile than a neutral water molecule.
Temperature's Role in Reaction Kinetics
As with most chemical reactions, an increase in temperature leads to an increase in the rate of hydrolysis. This relationship is described by the Arrhenius equation, which relates the rate constant to the activation energy and temperature. While the specific activation energy for the hydrolysis of diethylthiophosphoryl chloride is not documented in the searched literature, it is a critical parameter that can be determined experimentally.
Solvent Effects
Although this guide focuses on the reactivity with water, it is important to note that the presence of co-solvents can influence the hydrolysis rate. The polarity and protic nature of the solvent system can affect the solvation of the reactants and the transition state, thereby altering the reaction kinetics.
Products of Hydrolysis and Potential Side Reactions
The primary and desired product of the complete hydrolysis of diethylthiophosphoryl chloride is O,O-diethyl phosphorothioic acid. However, under certain conditions, particularly with a limited amount of water, other reactions can occur.
Primary Hydrolysis Product
O,O-Diethyl Phosphorothioic Acid ((C₂H₅O)₂P(S)OH): This is the main organophosphorus product. It is a stronger acid than its oxo-analogue, diethyl phosphoric acid.
Gaseous Byproduct
Hydrogen Chloride (HCl): The reaction liberates hydrogen chloride gas, which will dissolve in the aqueous medium to form hydrochloric acid, leading to a decrease in the pH of the solution[2][3].
Potential for Condensation Reactions
In situations where there is a substoichiometric amount of water, the initially formed O,O-diethyl phosphorothioic acid can potentially react with unreacted diethylthiophosphoryl chloride to form a pyrophosphorothioate anhydride. However, in the presence of excess water, this is unlikely to be a significant pathway.
Experimental Protocol: Monitoring the Hydrolysis of Diethylthiophosphoryl Chloride
A robust and reproducible experimental protocol is essential for accurately determining the kinetics of diethylthiophosphoryl chloride hydrolysis. The following protocol outlines a method using ³¹P NMR spectroscopy, a powerful technique for monitoring phosphorus-containing compounds.
Safety Precautions
Diethylthiophosphoryl chloride is a corrosive and toxic compound that reacts with moisture to produce toxic gases[2]. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.
Reagents and Equipment
Diethylthiophosphoryl chloride (≥97% purity)
Deuterated water (D₂O) for NMR experiments
Appropriate buffer solutions (e.g., phosphate or borate) to maintain constant pH
NMR spectrometer with a phosphorus probe
Thermostatted NMR sample chamber
Glassware, dried in an oven prior to use
Micropipettes
Experimental Workflow
Caption: Workflow for monitoring DETC hydrolysis via ³¹P NMR.
Detailed Step-by-Step Methodology
Preparation of the Reaction Medium: Prepare a buffered solution in D₂O at the desired pH. Equilibrate the solution to the target reaction temperature in a thermostatted water bath.
Initiation of the Reaction: In a dry NMR tube, add the temperature-equilibrated buffered D₂O solution. Add a precise volume of diethylthiophosphoryl chloride to achieve the desired initial concentration. Cap the tube and mix thoroughly but gently.
NMR Data Acquisition: Immediately place the NMR tube in the pre-thermostatted NMR spectrometer. Acquire the first ³¹P NMR spectrum. This will serve as the t=0 time point. Continue to acquire spectra at regular intervals. The frequency of data acquisition will depend on the reaction rate (faster rates require more frequent measurements).
Data Analysis: Process the NMR spectra. Identify the resonance signals for diethylthiophosphoryl chloride and O,O-diethyl phosphorothioic acid. The chemical shifts will be sensitive to the solvent and pH. Integrate the area under each peak at each time point. The concentration of each species is directly proportional to its peak integral.
Kinetic Analysis: To determine the pseudo-first-order rate constant (k'), plot the natural logarithm of the concentration (or integral value) of diethylthiophosphoryl chloride against time. The slope of the resulting straight line will be equal to -k'.
Expected Data and Interpretation
The ³¹P NMR spectra will show a decrease in the intensity of the peak corresponding to diethylthiophosphoryl chloride over time, with a concurrent increase in the intensity of the peak for O,O-diethyl phosphorothioic acid.
Table 1: Hypothetical Data for Hydrolysis of Diethylthiophosphoryl Chloride at a Fixed pH and Temperature
Time (minutes)
Integral of DETC
Integral of Product
ln(Integral of DETC)
0
1.00
0.00
0.00
10
0.85
0.15
-0.16
20
0.72
0.28
-0.33
30
0.61
0.39
-0.49
60
0.37
0.63
-0.99
By plotting the "ln(Integral of DETC)" column against "Time," a linear regression will yield the pseudo-first-order rate constant. Repeating this experiment at different temperatures will allow for the determination of the activation energy using the Arrhenius equation. Similarly, conducting the experiment at various pH values will generate a pH-rate profile.
Conclusion: A Comprehensive Understanding for Practical Application
The reactivity of diethylthiophosphoryl chloride with water is a critical aspect of its chemistry that has far-reaching implications for its synthesis, handling, and use in various applications, including drug development. This in-depth technical guide has elucidated the SN2-P hydrolysis mechanism, the significant influence of pH and temperature on the reaction kinetics, and the nature of the resulting products.
The provided experimental protocol offers a robust and reliable method for quantifying the rate of hydrolysis under various conditions. By applying the principles and methodologies outlined in this guide, researchers, scientists, and drug development professionals can gain a deeper, more predictive understanding of the aqueous stability of diethylthiophosphoryl chloride and related compounds. This knowledge is indispensable for optimizing synthetic routes, ensuring product stability, and developing safe and effective organophosphorus-based molecules.
References
PubChem. (n.d.). Diethylthiophosphoryl chloride. National Center for Biotechnology Information. Retrieved January 31, 2026, from [Link]
International Chemical Safety Cards. (1996). DIETHYLTHIOPHOSPHORYL CHLORIDE (OBSOLETE). ICSC 0448. Retrieved January 31, 2026, from [Link]
Wikipedia. (2023, December 2). Thiophosphoryl chloride. Retrieved January 31, 2026, from [Link]
Góral, E., Gładkowski, W., & Miziak, P. (2021). Nucleophilic Substitution at Tetracoordinate Phosphorus. Stereochemical Course and Mechanisms of Nucleophilic Displacement Reactions at Phosphorus in Diastereomeric cis- and trans-2-Halogeno-4-methyl-1,3,2-dioxaphosphorinan-2-thiones: Experimental and DFT Studies. Molecules, 26(12), 3635. [Link]
Delley, R. J., O'Donoghue, A. C., & Hodgson, D. R. W. (2012). Hydrolysis studies of phosphodichloridate and thiophosphodichloridate ions. The Journal of Organic Chemistry, 77(13), 5829–5831. [Link]
Harger, M. J. P. (2005). A new mechanism for nucleophilic substitution at a thiophosphoryl centre revealed by the reaction of diisopropylamine with PSCl3. Chemical Communications, (20), 2614–2616. [Link]
PubChem. (n.d.). O,O-diethyl phosphorothioate. National Center for Biotechnology Information. Retrieved January 31, 2026, from [Link]
Excel Industries. (n.d.). 0,0-DIETHYLTHIOPHOSPHORYL CHLORIDE (DETC). Retrieved January 31, 2026, from [Link]
Chemistry LibreTexts. (2023, January 22). Reactions of Acyl Chlorides with Water. Retrieved January 31, 2026, from [Link]
Doc Brown's Chemistry. (n.d.). 10.7 The hydrolysis of an acid/acyl chloride reaction mechanism. Retrieved January 31, 2026, from [Link]
SIELC Technologies. (2018, February 16). O,O-Diethyl dithiophosphate. Retrieved January 31, 2026, from [Link]
ResearchGate. (2010, August). Concerted SN2 mechanism for the hydrolysis of acid chlorides. Comparison of reactivities calculated by the density functional theory with experimental data. Retrieved January 31, 2026, from [Link]
International Chemical Safety Cards. (n.d.). DIETHYLTHIOPHOSPHORYL CHLORIDE (OBSOLETE). ICSC 0448. Retrieved January 31, 2026, from [Link]
Spectroscopic data for Diethylthiophosphoryl chloride (NMR, IR)
Executive Summary Diethylthiophosphoryl chloride (CAS 2524-04-1), also known as -Diethyl phosphorochloridothioate, is a critical organophosphorus intermediate used primarily in the synthesis of acetylcholinesterase inhib...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Diethylthiophosphoryl chloride (CAS 2524-04-1), also known as
-Diethyl phosphorochloridothioate, is a critical organophosphorus intermediate used primarily in the synthesis of acetylcholinesterase inhibitors (pesticides) and pharmaceutical agents.[1] Its reactivity is defined by the electrophilic phosphorus center, susceptible to nucleophilic attack by amines, alcohols, and thiols.[1]
This guide provides a definitive reference for the spectroscopic identification of this compound. Unlike simple organic molecules, the presence of the phosphorus-sulfur (
) bond introduces unique signatures in both Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy that are diagnostic of purity and structural integrity.[1]
Molecular Profile & Physical Properties[1][2]
Property
Data
IUPAC Name
-Diethyl phosphorochloridothioate
Formula
Molecular Weight
188.61 g/mol
Appearance
Colorless to pale amber liquid
Boiling Point
71–72 °C at 7 mmHg
Density
~1.19 g/mL at 25 °C
Solubility
Soluble in , THF, Toluene; Hydrolyzes in Water
Spectroscopic Analysis: The Core Data
Nuclear Magnetic Resonance (NMR)
The phosphorus nucleus (
) is the most sensitive probe for this compound.[1] The chemical shift is heavily influenced by the deshielding effect of the sulfur atom compared to its oxygen analogue.
Diagnostic Note: This resonance is significantly downfield compared to diethyl chlorophosphate (
), which appears near +4 ppm.[1] The large shift (~60 ppm difference) confirms the presence of the double bond.
B.
H NMR (, 400 MHz)
The ethyl groups are chemically equivalent but show splitting due to coupling with both neighboring protons and the phosphorus nucleus.[1]
Moiety
Shift ( ppm)
Multiplicity
Coupling Constants ()
Assignment
1.35 – 1.42
Triplet (t)
Hz
Terminal methyl protons
4.20 – 4.35
Multiplet (dq)
Hz Hz
Methylene protons coupled to P
Interpretation: The methylene signal appears as a complex multiplet (often described as a double quartet) because the protons couple to the methyl protons (
) and the phosphorus atom ().[1] The coupling is diagnostic of the connectivity.
P: External 85% capillary insert is recommended for precise referencing, though modern spectrometers often calibrate virtually based on the deuterium lock.[1]
Protocol 4.2: IR Analysis (ATR Method)
Blank: Clean the ATR crystal (diamond or ZnSe) with isopropanol and collect a background spectrum.[1]
Loading: Apply 1 drop of neat liquid Diethylthiophosphoryl chloride to the crystal.
Acquisition: Scan from 4000 to 400
(32 scans, 4 resolution).
Cleaning: Immediately wipe with ethanol/isopropanol.[1] Caution: The compound smells sulfurous and is corrosive.
Reactivity & Mechanism: Hydrolysis Pathway[1]
Diethylthiophosphoryl chloride is moisture-sensitive.[1] Upon exposure to water, it hydrolyzes to form Diethyl thiophosphoric acid and Hydrogen Chloride.[1] This degradation is readily observable by a shift in the
P NMR signal from ~65 ppm (Chloride) to ~55-60 ppm (Acid/Ester species) and the disappearance of the P-Cl band in IR.[1]
Figure 1: Hydrolysis pathway showing the shift in chemical species detectable by NMR.
Safety & Handling (Critical)
Corrosivity: The P-Cl bond hydrolyzes to release HCl vapors upon contact with moisture in the air or tissue. Causes severe skin burns and eye damage.[1]
Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 17305, O,O-Diethyl phosphorochloridothioate.[1] Retrieved from .[1]
National Institute of Standards and Technology (NIST). Phosphorochloridothioic acid, O,O-diethyl ester IR Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1] Retrieved from .[1]
Segall, Y., et al. (2003). Major Intermediates in Organophosphate Synthesis (PCl3, POCl3, PSCl3, and Their Diethyl Esters) Are Anticholinesterase Agents Directly or on Activation.[1][4][6] Chemical Research in Toxicology.[1][4] Retrieved from .[1]
Tokyo Chemical Industry (TCI). Product Specification: Diethyl Chlorothiophosphate (D0624).[1] Retrieved from .[1]
Topic: Alternate names for Diethylthiophosphoryl chloride Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Nomenclature, Reactivity, and Applicatio...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Alternate names for Diethylthiophosphoryl chloride
Content Type: In-depth Technical Guide / Whitepaper
Audience: Researchers, Scientists, and Drug Development Professionals
Nomenclature, Reactivity, and Application Protocols
Executive Summary
Diethylthiophosphoryl chloride (CAS 2524-04-1) is a pivotal organophosphorus intermediate used extensively in the synthesis of agrochemicals (e.g., chlorpyrifos) and pharmaceutical building blocks. Characterized by its phosphorus-sulfur double bond (
) and reactive chlorine center, it serves as a versatile electrophile for introducing diethylthiophosphoryl groups into nucleophilic substrates.
This guide provides a definitive taxonomy of its nomenclature to resolve database ambiguities, details its structural informatics, and outlines a validated protocol for its application in amine derivatization—a common workflow in medicinal chemistry.
Chemical Identity & Nomenclature Taxonomy[1][2]
In chemical informatics and regulatory filings, Diethylthiophosphoryl chloride appears under various synonyms. The primary source of confusion arises from the placement of the sulfur atom (thiono- vs. thiolo- isomers).
Crucial Distinction: CAS 2524-04-1 refers specifically to the Thiono isomer, where sulfur is double-bonded to phosphorus (
).
Table 1: Nomenclature Hierarchy
Category
Name / Identifier
Context & Usage
IUPAC Name
-Diethyl phosphorochloridothioate
Preferred. Explicitly defines oxygen attachment to ethyl groups and the sulfur-phosphorus bond.
CAS Index Name
Phosphorochloridothioic acid, -diethyl ester
Used in SciFinder and regulatory databases (TSCA).
Common Synonym
Diethyl chlorothiophosphate
Widely used in commercial catalogs (Sigma, TCI), though slightly ambiguous regarding S-position.
Alternate Synonym
Diethoxythiophosphoryl chloride
Emphasizes the ethoxy groups; common in older organic synthesis literature.
Alternate Synonym
Diethyl phosphorothiochloridate
Frequently used in patent literature.
Acronym
DETPC / DETC
Lab shorthand; use with caution as DETC can also refer to Diethyldithiocarbamate.
Trade Codes
D0624
TCI Chemicals product code.
Structural Informatics
For computational chemists and database managers, accurate structural identifiers are required to prevent isomer confusion.
Table 2: Chemical Informatics Data
Identifier
Value
CAS Number
2524-04-1
Molecular Formula
Molecular Weight
188.61 g/mol
SMILES
CCOP(=S)(Cl)OCC
InChI Key
RMQSINXLELHUAE-UHFFFAOYSA-N
Beilstein Ref
1752395
Technical Deep Dive: Reactivity & Mechanism
The Thiono-Thiolo Rearrangement
Researchers must be aware of the thermal instability of this compound. Upon heating, particularly in the presence of alkyl halides,
-dialkyl phosphorochloridothioates can undergo a thiono-thiolo rearrangement .
Thiono (Starting Material):
Thiolo (Rearranged):
This rearrangement alters the electrophilicity and leaving group dynamics. Protocols typically require temperature control (
) to maintain the thiono form unless the thiolo isomer is the intended target (e.g., in the synthesis of specific nerve agent mimics or inhibitors).
Hydrolytic Instability
The P-Cl bond is highly susceptible to hydrolysis.
Handling Implication: The release of HCl gas creates a corrosive "fuming" effect in moist air. All reactions must be conducted under an inert atmosphere ( or Ar) using anhydrous solvents.
Experimental Protocol:
-Thiophosphorylation of Amines
Objective: To synthesize an
-dialkyl -diethyl phosphoramidothioate. This reaction represents a standard derivatization technique used in drug discovery to create prodrugs or lipophilic analogs.
Mechanism: Nucleophilic substitution at the phosphorus center via an addition-elimination pathway.
Visualization: Reaction Workflow
Figure 1: Step-by-step workflow for the N-thiophosphorylation of amines using Diethylthiophosphoryl chloride (DETPC).
Detailed Methodology
Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Nitrogen (
) for 15 minutes.
Solvation: Add the target amine (10.0 mmol, 1.0 eq) and Triethylamine (
, 12.0 mmol, 1.2 eq) to the flask. Dissolve in 30 mL of anhydrous Dichloromethane (DCM).
Note:
acts as an HCl scavenger. Without it, the amine will form a hydrochloride salt and stall the reaction.
Cooling: Submerge the flask in an ice/water bath (
).
Addition: Draw Diethylthiophosphoryl chloride (11.0 mmol, 1.1 eq) into a glass syringe. Add dropwise to the stirring amine solution over 10 minutes.
Caution: The reaction is exothermic.[1] Rapid addition may cause solvent boiling or side reactions.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 3 hours.
Validation: Check completion via TLC (typically 30% EtOAc/Hexanes). The starting amine spot should disappear.
Workup: Quench with 20 mL saturated
. Extract the aqueous layer with DCM (). Combine organic layers, dry over anhydrous , filter, and concentrate in vacuo.
Safety & Regulatory Implications[1][2]
Hazard Profile
GHS Classification: Skin Corr. 1B (Causes severe skin burns and eye damage).
Odor: Possesses a potent, disagreeable "stench" typical of organosulfur/phosphorus compounds. Use only in a well-ventilated fume hood.
Lachrymator: Vapors are irritating to eyes and mucous membranes.
Regulatory Status (Dual-Use Context)
While Diethylthiophosphoryl chloride is a high-volume industrial chemical for pesticide manufacture (e.g., Chlorpyrifos), it is structurally related to chemical warfare agents.
CWC Status: It is NOT a Schedule 1 or Schedule 2 chemical under the Chemical Weapons Convention (CWC). It lacks the Phosphorus-Carbon (
) bond characteristic of Schedule 1 nerve agents (e.g., Sarin precursors).
Precursor Control: It is a precursor to Amiton (VG), a Schedule 2 substance. Consequently, it may be subject to export controls (e.g., Australia Group Common Control Lists, US Commerce Control List ECCN 1C350) depending on the jurisdiction and quantity.
Shipping: UN 2751, Class 8 (Corrosive), Packing Group II.
References
PubChem. Diethylthiophosphoryl chloride (Compound). National Library of Medicine. Available at: [Link]
Organisation for the Prohibition of Chemical Weapons (OPCW). Annex on Chemicals: Schedule 2.[2] Available at: [Link][3]
Organic Syntheses. Synthesis of Phosphoramidates and Thiophosphoramidates. Org. Synth. Coll. Vol. various. (General methodology reference). Available at: [Link]
Australia Group. Chemical Weapons Precursors. Available at: [Link]
Diethylthiophosphoryl chloride as an intermediate in pharmaceutical synthesis
Executive Summary Diethylthiophosphoryl chloride (DETPC) is a specialized electrophilic phosphorus reagent used to introduce the -diethyl thiophosphoryl moiety into bioactive molecules. While historically dominant in agr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Diethylthiophosphoryl chloride (DETPC) is a specialized electrophilic phosphorus reagent used to introduce the
-diethyl thiophosphoryl moiety into bioactive molecules. While historically dominant in agrochemistry, its application in pharmaceutical synthesis is critical for developing thiophosphate prodrugs , lipophilic phosphate mimics , and thiophosphoramidate scaffolds.
This guide details the mechanistic principles, safety protocols, and validated synthetic procedures for utilizing DETPC to generate metabolic stability and enhanced membrane permeability in drug candidates.
Chemical Identity & Pharmaceutical Utility[1]
The "Thiono" Advantage
In medicinal chemistry, replacing a phosphoryl oxygen (
) with sulfur ()—a modification known as thionation—alters the physicochemical profile of a drug:
Lipophilicity: The
bond is less polar than , increasing and enhancing passive membrane transport.
Metabolic Stability: Thiophosphates are generally more resistant to hydrolysis by phosphatases than their phosphate counterparts, prolonging half-life before oxidative desulfurization (bioactivation) by Cytochrome P450 enzymes.
Key Reaction Pathways
DETPC acts as a "hard" electrophile at the phosphorus center, reacting primarily via an
mechanism.
O-Phosphorylation: Reaction with phenols/alcohols
-Trialkyl Phosphorothioates.
N-Phosphorylation: Reaction with primary/secondary amines
The reaction proceeds via nucleophilic attack on the phosphorus atom, proceeding through a trigonal bipyramidal transition state, followed by the elimination of the chloride leaving group.
Reaction Mechanism Diagram
Figure 1: General
mechanism for the displacement of chloride by nucleophiles.
Critical Safety & Handling
Hazard Class: Corrosive (Class 8), Toxic.
Signal Word: DANGER.
Moisture Sensitivity: DETPC hydrolyzes slowly in water but rapidly in alkaline aqueous media to release HCl and diethyl thiophosphoric acid. All glassware must be flame-dried.
HCl Evolution: Reactions must be conducted with an acid scavenger (tertiary amine) to prevent acid-catalyzed degradation of the product.
Odor Control: Thiophosphates often carry a stench. All rotary evaporation exhaust should be vented into a bleach scrubber (10% NaOCl) to oxidize sulfur residues.
Validated Experimental Protocols
Protocol A: Synthesis of
-Aryl Phosphorothioates (Phenol Coupling)
Objective: To couple a phenolic drug scaffold with DETPC.
Protocol B: Synthesis of Thiophosphoramidates (Amine Coupling)
Objective: To synthesize
-substituted thiophosphoramidates from primary amines.
Reagents:
Substrate: Primary Amine (1.0 equiv)
Reagent: DETPC (1.1 equiv)
Base:
(anhydrous, 2.0 equiv) or TEA (1.5 equiv)
Solvent: Acetonitrile (MeCN) or DCM.
Step-by-Step Procedure:
Setup: Dissolve Amine (1.0 equiv) in MeCN. Add
(2.0 equiv).
Addition: Add DETPC (1.1 equiv) at RT.
Note: Amines are more nucleophilic than phenols; cooling is only necessary for highly reactive amines.
Reaction: Stir at RT for 2–6 hours.
Self-Validation Point: Disappearance of the amine spot on TLC (ninhydrin stain).
Workup: Filter off the solid
/KCl salts. Concentrate the filtrate.
Purification: Recrystallization (often possible for solids) or Silica Chromatography.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield
Hydrolysis of DETPC
Ensure solvents are anhydrous (<50 ppm water). Use fresh DETPC.
No Reaction
Steric Hindrance
Switch solvent to THF and reflux. Add 0.2 equiv DMAP.
P=S to P=O
Oxidative Desulfurization
Avoid strong oxidants during workup. Do not use bleach on the product, only on waste.
Isomerization
Pistschimuka Rearrangement
Avoid prolonged heating (>80°C), which can migrate sulfur from P=S to P-S-C (thiol isomer).
Experimental Workflow Visualization
Figure 2: Standard operating procedure for DETPC coupling reactions.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 17163, Diethylthiophosphoryl chloride. Retrieved January 31, 2026 from [Link]
McCombie, S. W., et al. (2002).Synthesis of Phosphorothioates. In Comprehensive Organic Functional Group Transformations. Elsevier. (General reference for P=S synthesis methodology).
Organic Chemistry Portal. Phosphorylation and Thiophosphorylation Strategies. Retrieved January 31, 2026 from [Link]
Application Notes and Protocols for the Thiophosphorylation of Alcohols with Diethylthiophosphoryl Chloride
Introduction: The Significance of Thiophosphate Esters O,O,S-trisubstituted phosphorothioates, the target molecules of the protocol detailed herein, are a critical class of organophosphorus compounds. Their unique chemic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Thiophosphate Esters
O,O,S-trisubstituted phosphorothioates, the target molecules of the protocol detailed herein, are a critical class of organophosphorus compounds. Their unique chemical and physical properties have led to their widespread application in various scientific and industrial domains. In the realm of drug development, they are fundamental components of antisense oligonucleotide therapies, where the replacement of a non-bridging oxygen with sulfur in the phosphate backbone confers enhanced stability against nuclease degradation.[1] Beyond pharmaceuticals, thiophosphate esters are integral to the formulation of pesticides and serve as important intermediates in a multitude of organic syntheses.[2] This document provides a comprehensive guide to the laboratory-scale synthesis of O,O-diethyl S-alkyl phosphorothioates via the reaction of an alcohol with diethylthiophosphoryl chloride, a robust and widely applicable method.
Reaction Mechanism and the Role of Pyridine
The thiophosphorylation of an alcohol with diethylthiophosphoryl chloride proceeds via a nucleophilic substitution reaction at the phosphorus center. The alcohol's hydroxyl group acts as the nucleophile, attacking the electrophilic phosphorus atom of the thiophosphoryl chloride. This reaction is greatly facilitated by the presence of a mild base, such as pyridine.
The role of pyridine is twofold. Firstly, it acts as an acid scavenger, neutralizing the hydrogen chloride (HCl) that is generated as a byproduct of the reaction. This is crucial as the accumulation of HCl can lead to undesirable side reactions, including the acid-catalyzed degradation of the product. Secondly, pyridine can act as a nucleophilic catalyst.[3][4] It can react with the highly electrophilic diethylthiophosphoryl chloride to form a reactive pyridinium intermediate. This intermediate is then more susceptible to nucleophilic attack by the alcohol, regenerating the pyridine catalyst in the process. This catalytic pathway often leads to a significant increase in the reaction rate.[5][6]
Diethylthiophosphoryl chloride in the synthesis of flame retardants
Application Note: Diethylthiophosphoryl Chloride in the Synthesis of P-N Synergistic Flame Retardants Executive Summary Diethylthiophosphoryl chloride (DETPCl), also known as -diethyl chlorothiophosphate, is a critical o...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Diethylthiophosphoryl Chloride in the Synthesis of P-N Synergistic Flame Retardants
Executive Summary
Diethylthiophosphoryl chloride (DETPCl), also known as
-diethyl chlorothiophosphate, is a critical organophosphorus intermediate used to synthesize high-performance flame retardants (FRs).[1] Unlike simple phosphate esters, derivatives of DETPCl incorporate a thiophosphoryl () group, which often exhibits superior hydrolytic stability and distinct thermal decomposition pathways compared to their phosphoryl () counterparts.
This guide details the application of DETPCl in synthesizing Diethyl (acryloyloxy) ethylthiophosphoramidate (DEAETPN) , a reactive flame retardant monomer. This molecule exemplifies the "P-N synergism" principle, where phosphorus promotes char formation in the condensed phase, while nitrogen releases inert gases in the gas phase, effectively interrupting the combustion cycle.
Chemistry & Mechanism
The utility of DETPCl lies in the electrophilic nature of its phosphorus center. The P-Cl bond is highly susceptible to nucleophilic attack by amines (
) or alcohols ().
Reaction Mechanism: Nucleophilic Substitution
The synthesis follows an
-like mechanism at the phosphorus atom.
Nucleophilic Attack: The lone pair of the nucleophile (e.g., the nitrogen in ethanolamine) attacks the phosphorus center.
Transition State: A trigonal bipyramidal transition state is formed.
Elimination: The chloride ion (
) is expelled as a leaving group.
Scavenging: A base (e.g.,
or Triethylamine) neutralizes the generated HCl to drive the equilibrium forward.
Key Reactivity Note: The
bond makes the phosphorus center slightly less electrophilic than in analogs (like diethyl chlorophosphate), requiring longer reaction times or stronger nucleophiles, but the resulting products are often more resistant to environmental hydrolysis.
Solvent Choice: Dichloromethane (DCM) is selected for its ability to dissolve both DETPCl and the organic product while allowing easy aqueous extraction of salts.
Base Selection: Sodium Carbonate (
) is used as a heterogeneous acid scavenger. Unlike liquid tertiary amines, it simplifies purification as the hydrochloride salts are insoluble or easily washed away.
Temperature Control: The reaction is exothermic.[2] Initial addition at
prevents thermal degradation and side reactions (e.g., double substitution).
Detailed Protocol: Synthesis of
-(2-hydroxyethyl) diethyl thiophosphoramidate
Concentrate the filtrate using a Rotary Evaporator (
, reduced pressure) to obtain a viscous, colorless to pale yellow oil.
Characterization & Validation
To ensure the integrity of the synthesized flame retardant precursor, the following analytical data must be verified:
Technique
Expected Signal
Interpretation
FT-IR
3200-3400 cm⁻¹ (Broad)
O-H / N-H stretching (confirms amide/alcohol)
FT-IR
600-800 cm⁻¹ (Strong)
P=S stretching (Characteristic of thiophosphoryl)
31P NMR
60 - 75 ppm
Singlet. Shift distinct from starting material (~95 ppm)
1H NMR
1.3 ppm (Triplet)
Methyl protons () of ethyl ester
1H NMR
4.1 ppm (Multiplet)
Methylene protons () of ethyl ester
Visualization: Reaction Workflow
Caption: Step-by-step synthesis workflow for the preparation of DETPCl-derived flame retardant precursor.
Safety & Handling (Critical)
Diethylthiophosphoryl Chloride (DETPCl) is a hazardous chemical.[6][7][8] Strict adherence to safety protocols is mandatory.
Corrosivity: Causes severe skin burns and eye damage. Always wear a face shield, chemical-resistant gloves (Nitrile/Neoprene), and a lab coat.
Water Reactivity: Reacts with moisture to release Hydrogen Chloride (HCl) gas and toxic phosphorus oxides.
Control: Keep bottles tightly sealed under inert gas. Handle only in a fume hood.
Incompatibility: Violent reactions may occur with strong oxidizers and strong bases.[6]
Waste Disposal: Quench excess DETPCl by slowly adding it to a large volume of dilute sodium hydroxide/ice mixture before disposal. Do not pour directly into drains.
References
Ghasemi Karaj Abad, S., et al. (2022).[3] "Synthesis of a Novel Flame Retardant Containing Phosphorus-Nitrogen Cotton by Grafting Poly Diethyl (Acryloyloxy) Ethylthiophosphoramidate onto Cotton via Atom Transfer Radical Polymerization." Journal of Nanostructures, 12(4), 898-913.[3] Link
PubChem. (n.d.).[6] "Diethylthiophosphoryl chloride (Compound)."[6][8] National Center for Biotechnology Information. Link
Cameo Chemicals. (n.d.).[6] "Diethylthiophosphoryl Chloride."[6][8] NOAA. Link
TCI Chemicals. (2025). "Safety Data Sheet: Diethyl Chlorothiophosphate." Link
One-Pot Synthesis of Thiophosphates Using Diethylthiophosphoryl Chloride: An Application Note and Protocol for Researchers
This technical guide provides researchers, medicinal chemists, and professionals in drug development with a comprehensive overview and detailed protocols for the one-pot synthesis of various thiophosphate derivatives uti...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides researchers, medicinal chemists, and professionals in drug development with a comprehensive overview and detailed protocols for the one-pot synthesis of various thiophosphate derivatives utilizing diethylthiophosphoryl chloride (DETC). This document emphasizes scientific integrity, practical insights, and safety, aiming to be an authoritative resource for the efficient synthesis of these valuable compounds.
Introduction: The Versatility of the Thiophosphate Moiety
The thiophosphate functional group, where one or more oxygen atoms in a phosphate group are replaced by sulfur, is a cornerstone in various fields, from agrochemicals to medicinal chemistry. Diethylthiophosphoryl chloride (DETC) is a key intermediate in the production of numerous organophosphorus pesticides.[1][2][3] In the realm of drug development, the incorporation of a thiophosphate moiety can modulate a drug's lipophilicity, metabolic stability, and target-binding affinity. This has led to the development of thiophosphate-containing drugs, including antisense oligonucleotides and prodrugs.[4][5]
The one-pot synthesis approach offers significant advantages by minimizing intermediate isolation steps, thereby saving time, reducing waste, and often improving overall yields. This guide will focus on the practical application of DETC in one-pot reactions with various nucleophiles to generate three main classes of thiophosphates: O,O-diethyl phosphorothioates, O,O-diethyl phosphorodithioates, and phosphoroamidothioates.
The Core Reagent: Diethylthiophosphoryl Chloride (DETC)
Chemical Structure and Properties:
Formula: C₄H₁₀ClO₂PS
Molecular Weight: 188.6 g/mol
Appearance: Colorless to light amber liquid with a characteristic pungent odor.[2]
Solubility: Insoluble in water, but soluble in most organic solvents.[6]
Reactivity: DETC is a highly reactive electrophile, susceptible to nucleophilic attack at the phosphorus center. It reacts readily with alcohols, amines, and thiols. It is also sensitive to moisture and decomposes in contact with water, producing corrosive hydrogen chloride gas.[2][6][7]
Critical Safety Considerations:
Diethylthiophosphoryl chloride is a toxic and corrosive substance.[2] It can be absorbed through the skin and is harmful if inhaled or swallowed, causing severe burns.[2] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn. In case of fire, do not use water directly as it reacts with DETC; instead, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[6]
The One-Pot Synthesis: Mechanism and Workflow
The one-pot synthesis of thiophosphates from DETC proceeds via a nucleophilic substitution reaction. A nucleophile (alcohol, thiol, or amine) attacks the electrophilic phosphorus atom of DETC, leading to the displacement of the chloride leaving group. A base is typically required to neutralize the hydrogen chloride byproduct.
Caption: General workflow for the one-pot synthesis of thiophosphates.
Detailed Protocols
The following protocols are designed for a laboratory setting and can be adapted for various substrates. All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.
Protocol 1: One-Pot Synthesis of O,O-diethyl Phosphorothioates
This protocol describes the reaction of DETC with an alcohol or a phenol in the presence of a base.
Materials:
Reagent/Solvent
Molar Equiv.
Purity
Alcohol/Phenol
1.0
Anhydrous
Diethylthiophosphoryl Chloride
1.1
>98%
Triethylamine or Pyridine
1.2
Anhydrous
Dichloromethane (DCM) or THF
-
Anhydrous
Saturated aq. NH₄Cl solution
-
-
Brine
-
-
Anhydrous MgSO₄ or Na₂SO₄
-
-
Procedure:
To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the alcohol or phenol (1.0 equiv.) and anhydrous DCM or THF.
Add triethylamine or pyridine (1.2 equiv.) to the solution and cool the mixture to 0 °C in an ice bath.
Slowly add diethylthiophosphoryl chloride (1.1 equiv.) dropwise to the stirred solution. The addition should be controlled to maintain the temperature below 5 °C.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NH₄Cl solution, followed by brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).
Protocol 2: One-Pot Synthesis of O,O-diethyl Phosphorodithioates
This protocol outlines the reaction of DETC with a thiol.
Materials:
Reagent/Solvent
Molar Equiv.
Purity
Thiol
1.0
Anhydrous
Diethylthiophosphoryl Chloride
1.1
>98%
Triethylamine
1.2
Anhydrous
Dichloromethane (DCM) or THF
-
Anhydrous
Saturated aq. NH₄Cl solution
-
-
Brine
-
-
Anhydrous MgSO₄ or Na₂SO₄
-
-
Procedure:
In a flame-dried round-bottom flask under an inert atmosphere, dissolve the thiol (1.0 equiv.) and triethylamine (1.2 equiv.) in anhydrous DCM or THF.
Cool the solution to 0 °C in an ice bath.
Slowly add diethylthiophosphoryl chloride (1.1 equiv.) dropwise to the stirred solution.
Allow the reaction to warm to room temperature and stir for 3-6 hours. Monitor the reaction by TLC.
Work-up the reaction as described in Protocol 1 (Section 4.1, steps 5-6).
Purify the crude product by flash column chromatography.
Protocol 3: One-Pot Synthesis of Phosphoroamidothioates
This protocol details the reaction of DETC with a primary or secondary amine.
Materials:
Reagent/Solvent
Molar Equiv.
Purity
Amine (primary or secondary)
2.2
Anhydrous
Diethylthiophosphoryl Chloride
1.0
>98%
Dichloromethane (DCM) or THF
-
Anhydrous
Water
-
-
Brine
-
-
Anhydrous MgSO₄ or Na₂SO₄
-
-
Procedure:
In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (2.2 equiv.) in anhydrous DCM or THF.
Cool the solution to 0 °C in an ice bath.
Slowly add a solution of diethylthiophosphoryl chloride (1.0 equiv.) in anhydrous DCM or THF dropwise to the stirred amine solution.
After the addition, allow the reaction to warm to room temperature and stir for 2-5 hours. Monitor the reaction by TLC.
Filter the reaction mixture to remove the amine hydrochloride salt and wash the solid with a small amount of DCM.
Combine the filtrate and washings, and wash with water and then brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Characterization of Synthesized Thiophosphates
Accurate characterization is crucial to confirm the structure and purity of the synthesized thiophosphates.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Provides information on the proton environment of the organic moieties attached to the thiophosphate core.
¹³C NMR: Confirms the carbon framework of the molecule.
³¹P NMR: This is a key technique for phosphorus-containing compounds. The chemical shift of the phosphorus nucleus is highly sensitive to its electronic environment. For O,O-diethyl phosphorothioates, the ³¹P NMR signal typically appears in the range of δ 60-70 ppm.
Mass Spectrometry (MS): Confirms the molecular weight of the synthesized compound. Electron ionization (EI) and electrospray ionization (ESI) are commonly used techniques.[4][7]
Applications in Drug Development
The thiophosphate moiety is a valuable tool in medicinal chemistry for enhancing the therapeutic potential of drug candidates.
Antisense Oligonucleotides: The replacement of a non-bridging oxygen with sulfur in the phosphate backbone of oligonucleotides creates phosphorothioates. This modification increases their resistance to nuclease degradation, a critical feature for in vivo applications.[4]
Prodrugs: The thiophosphate group can be used as a bioreversible protecting group for hydroxyl or amino functionalities in a drug molecule. In vivo, enzymatic cleavage of the thiophosphate can release the active parent drug. This strategy can be employed to improve a drug's solubility, membrane permeability, and pharmacokinetic profile.
Enzyme Inhibitors: Thiophosphates can act as mimics of natural phosphates and inhibit the activity of enzymes such as kinases and phosphatases. This is a promising avenue for the development of novel therapeutics for a range of diseases, including cancer and inflammatory disorders.
Caption: Key applications of thiophosphates in modern drug development.
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low or no product yield
Reagents or solvents not anhydrous.
Ensure all glassware is flame-dried and reactions are run under an inert atmosphere with anhydrous reagents and solvents.
Incomplete reaction.
Increase reaction time or gently heat the reaction mixture (e.g., to 40 °C). Monitor by TLC.
Degradation of DETC.
Use freshly opened or properly stored DETC.
Formation of multiple products
Side reactions due to excess base or heat.
Use the stoichiometric amount of base and maintain the recommended reaction temperature.
Presence of impurities in starting materials.
Purify starting materials before use.
Difficulty in purification
Co-elution of product and byproducts.
Optimize the solvent system for column chromatography. Consider using a different stationary phase or purification technique like preparative HPLC.
Conclusion
The one-pot synthesis of thiophosphates using diethylthiophosphoryl chloride is a versatile and efficient method for accessing a wide range of these valuable compounds. The protocols provided in this guide, coupled with the essential safety information and troubleshooting advice, offer a solid foundation for researchers to successfully synthesize and explore the potential of thiophosphate derivatives in their respective fields. The continued development of novel thiophosphate-containing molecules holds significant promise for advancements in medicine and other scientific disciplines.
References
CN102584892A - Method for preparing O, O-diethyl chlorothiophosphate - Google P
CN101486729A - Production method of O, O-dialkyl thiophosphoryl chloride - Google P
0,0-DIETHYLTHIOPHOSPHORYL CHLORIDE (DETC) is the intermediate used in the manufacture of many Organophosphorus pesticides. - Excel Industries. (URL: [Link])
Process for preparing dialkylphosphorochloridothioates, the use of the so prepared compounds as intermediates, and the use of so - Googleapis.com. (URL: [Link])
Reactions of Thiols - Chemistry Steps. (URL: [Link])
Development and Clinical Application of Phosphorus-Containing Drugs - PMC. (URL: [Link])
(PDF) Phosphate and Thiophosphate Biphenyl Analogs as Steroid Sulfatase Inhibitors. (URL: [Link])
Phosphate and thiophosphate biphenyl analogs as steroid sulfatase inhibitors - PubMed. (URL: [Link])
Synthesis of O,O-diethyl arylthiophosphonate from O-Aryl-O,O-diethylthiophosphate - SciSpace. (URL: [Link])
Synthesis of O,O -Diethyl Arylthiophosphonate from O -Aryl- O , O -diethylthiophosphate. (URL: [Link])
O,O-diethyl O-[2-(dimethylamino)ethyl] phosphorothioate: structural evidence of the decomposition product and its oxalate salt | Request PDF - ResearchGate. (URL: [Link])
Detecting the Major Degradation Products of Phosphorothioate Oligonucleotides by Chemical Derivatization and Weak Anion Exchange Chromatography - PMC - NIH. (URL: [Link])
O O Diethyl thiophosphate - mzCloud. (URL: [Link])
O,O-Diethyl S-eththionylmethyl phosphorothioate - the NIST WebBook. (URL: [Link])
Gram-scale purification of phosphorothioate oligonucleotides using ion-exchange displacement chromatography - Oxford Academic. (URL: [Link])
Triethylamine: an efficient N-base catalyst for synthesis of annulated uracil derivativies in aqueous ethanol. (URL: [Link])
Pyridine as a trigger in transformation chemistry from Au144(SR)60 to aromatic thiolate-ligated gold clusters - Nanoscale (RSC Publishing). (URL: [Link])
Gram-scale purification of phosphorothioate oligonucleotides using ion-exchange displacement chromatography - PMC - NIH. (URL: [Link])
Thiophenol synthesis by C-S coupling or substitution - Organic Chemistry Portal. (URL: [Link])
Dissociation of Pyridinethiolate Ligands during Hydrogen Evolution Reactions of Ni-Based Catalysts: Evidence from X-ray Absorption Spectroscopy - PubMed. (URL: [Link])
(PDF) Triethylamine: An efficient N-base catalyst for synthesis of annulated uracil derivativies in aqueous ethanol - ResearchGate. (URL: [Link])
Pyridine C3-arylation of nicotinic acids accessible via a multicomponent reaction: an entry to all-substituted-3,4-diarylated pyridines - ResearchGate. (URL: [Link])
Improving the chromatographic separation of phosphorothioate oligonucleotide from impurities by optimizing selectivity through mobile-phase conditions in Ion-pair reversed-phase high-performance liquid chromatography - PubMed. (URL: [Link])
Triethylamine-catalyzed one-pot synthesis of trithiocarbonates from carbon disulfide, thiols, and alkyl halides in water - ResearchGate. (URL: [Link])
Iridium-catalyzed C–H borylation of pyridines - RSC Publishing. (URL: [Link])
Analytical and preparative separation of phosphorothioated oligonucleotides: columns and ion-pair reagents - PMC - NIH. (URL: [Link])
Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid - New Journal of Chemistry (RSC Publishing). (URL: [Link])
Application Note: Synthesis of Phosphoramidothioates via Diethylthiophosphoryl Chloride
Abstract & Introduction The reaction of Diethylthiophosphoryl chloride (Diethyl chlorothiophosphate; CAS 2524-04-1) with primary and secondary amines is a fundamental transformation in the synthesis of phosphoramidothioa...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
The reaction of Diethylthiophosphoryl chloride (Diethyl chlorothiophosphate; CAS 2524-04-1) with primary and secondary amines is a fundamental transformation in the synthesis of phosphoramidothioates .[1] These organophosphorus compounds serve as critical pharmacophores in drug development (e.g., antivirals, AChE inhibitors) and as core scaffolds in agrochemistry (e.g., insecticides like chlorpyrifos derivatives).
This guide provides a rigorous, field-proven protocol for the
-phosphorylation of amines.[1] Unlike simple acylations, substitution at a thiophosphoryl () center requires careful control of steric and electronic factors to suppress side reactions such as hydrolysis or P-O bond cleavage.[1]
Chemical Background & Properties[2][3][4][5][6][7][8][9][10]
Diethylthiophosphoryl chloride is an electrophilic phosphorus(V) reagent.[1] The
bond is less polarized than the bond found in phosphates, making the phosphorus center slightly less electrophilic but also more lipophilic and resistant to immediate hydrolysis.
Property
Data
IUPAC Name
-Diethyl chlorothiophosphate
CAS Number
2524-04-1
Molecular Weight
188.61 g/mol
Density
1.196 g/mL at 25 °C
Boiling Point
96 °C (at 15 mmHg)
Solubility
Soluble in DCM, THF, Toluene, Acetonitrile; Decomposes in water
Stability
Moisture sensitive; releases HCl and diethyl thiophosphoric acid upon hydrolysis
Mechanistic Insight: The
(P) Pathway[1]
The formation of the P-N bond proceeds via a concerted
-like substitution at the phosphorus center .[1] The amine nucleophile attacks the phosphorus atom, displacing the chloride leaving group.
Key Mechanistic Features:
Nucleophilic Attack: The lone pair of the amine nitrogen attacks the phosphorus center.[1]
Transition State: Evidence suggests a trigonal bipyramidal transition state (back-side attack) or a hydrogen-bonded four-center transition state (front-side attack), particularly in non-polar solvents [1].[1]
Base Role: A non-nucleophilic base (e.g., Triethylamine, DIPEA) or excess amine is required to scavenge the HCl byproduct, driving the equilibrium forward and preventing the formation of unreactive amine hydrochloride salts.
Visualization: Reaction Mechanism
Figure 1: Concerted substitution mechanism at the thiophosphoryl center.[1]
General Experimental Considerations
Solvent Selection
Dichloromethane (DCM): Excellent solubility for reagents; easy workup.[1] Standard choice for small-scale (mg to g).[1]
Tetrahydrofuran (THF): Preferred for polar amines or when low temperatures (-20°C) are required to control exotherms.[1]
Acetonitrile: Accelerates the reaction rate due to its higher dielectric constant, useful for sterically hindered secondary amines [2].
Toluene: Ideal for large-scale process chemistry; allows for easy removal of amine salts by filtration.[1]
Base Selection
Triethylamine (TEA): The standard scavenger (1.1 - 1.5 equivalents).[1]
Pyridine: Can act as both solvent and base; often accelerates phosphorylation via a reactive
Inorganic Bases (K2CO3): Used in biphasic systems (e.g., DCM/Water) with a phase transfer catalyst, though less common for hydrolytically sensitive chlorides.[1]
Purification: Most products are obtained as oils of sufficient purity (>95%).[1] If needed, purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).[1]
Standard Protocol: Secondary Amines
Target: Synthesis of
-Diethyl -dialkylphosphoramidothioate.
Scope: Secondary amines (e.g., Diethylamine, Morpholine, Piperidine).
Challenge: Steric hindrance at the nitrogen atom significantly reduces nucleophilicity.[1]
Modifications to Standard Protocol
Temperature: If the amine is bulky (e.g., Diisopropylamine), the reaction may require heating to reflux (40–60 °C) in THF or Acetonitrile.
Catalysis: Addition of DMAP (4-Dimethylaminopyridine) (0.1 equiv) can catalyze the reaction by forming a more reactive intermediate.[1]
Time: Reaction times often extend to 12–24 hours .[1]
Step-by-Step Procedure (Hindered Amines)
Setup: Equip a flask with a reflux condenser and nitrogen line.
Reagents: Dissolve Diethylthiophosphoryl chloride (1.0 equiv) in Acetonitrile .
Addition: Add Secondary Amine (1.1 equiv) and Triethylamine (1.5 equiv) in one portion.
Reaction: Heat the mixture to 50–60 °C for 12 hours.
Workup: Evaporate Acetonitrile. Redissolve residue in EtOAc and follow the wash steps (HCl/NaHCO3/Brine) described in Section 5.[1]
Experimental Workflow & Quality Control
Visualization: Synthesis & Purification Workflow
Figure 2: Operational workflow for the synthesis and isolation of phosphoramidothioates.
Product is more polar due to N-H (if primary) or amide character.[1]
Safety & Handling
Diethylthiophosphoryl chloride is a hazardous substance.[1] Strict adherence to safety protocols is mandatory.
Toxicity: Highly toxic by inhalation and skin contact.[1] It is an organophosphate intermediate; while less potent than nerve agents, it inhibits acetylcholinesterase.
Corrosivity: Causes severe skin burns and eye damage.[1] Releases HCl on contact with moisture.[1]
Engineering Controls: Always handle inside a functioning fume hood.
PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
Spill Management: Neutralize spills with dilute NaOH or sodium carbonate solution before cleanup.[1]
References
Hoque, M. E. U., et al. (2007).[1][4] "Kinetics and mechanism of the aminolysis of aryl phenyl chlorothiophosphates with anilines." Journal of Organic Chemistry, 72(15), 5493-5499.[1][4] Link
PrepChem.[1] "Synthesis of O,O-diethyl isopropylphosphoramidothioate." PrepChem.com.[1] Link
Organic Syntheses. "Geranyl Diethyl Phosphate."[1][2][3] Org.[1][5][6] Synth. 2009, 86, 18. (Demonstrates handling of diethyl chlorophosphate derivatives). Link
National Center for Biotechnology Information.[1] "PubChem Compound Summary for CID 12549197, Diethylthiophosphoryl chloride." Link
The Role of Diethylthiophosphoryl Chloride in Advanced Flotation Agent Manufacturing: A Technical Guide
Introduction: The Strategic Importance of Diethylthiophosphoryl Chloride in Mineral Beneficiation Froth flotation stands as a cornerstone of the mineral processing industry, enabling the selective separation of valuable...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Diethylthiophosphoryl Chloride in Mineral Beneficiation
Froth flotation stands as a cornerstone of the mineral processing industry, enabling the selective separation of valuable minerals from gangue material.[1][2] The efficacy of this process hinges on a class of chemical reagents known as collectors, which selectively adsorb onto the surface of target minerals, rendering them hydrophobic and amenable to attachment to air bubbles.[3][4] Diethylthiophosphoryl chloride (DETC), a highly reactive organophosphorus intermediate, serves as a critical precursor in the synthesis of a versatile range of powerful and selective flotation collectors.[5]
This technical guide provides an in-depth exploration of the application of DETC in manufacturing flotation agents, primarily focusing on the synthesis of dithiophosphates. It is designed for researchers and chemical engineers in mineral processing and reagent development, offering detailed protocols, mechanistic insights, and a discussion of the operational advantages of DETC-derived collectors. While traditional collectors like xanthates have been industry workhorses, reagents derived from DETC, such as dithiophosphates, often exhibit enhanced selectivity, particularly in complex sulfide ore bodies.[6][7] This guide will elucidate the chemical principles that underpin this selectivity and provide practical methodologies for laboratory-scale synthesis and evaluation.
Core Chemistry: Synthesis of Flotation Collectors from DETC
The primary application of DETC in this field is in the production of dialkyldithiophosphates, a prominent class of sulfide mineral collectors.[6][8][9] The synthesis pathway is a nucleophilic substitution reaction where the chlorine atom in DETC is displaced by a sulfur-containing nucleophile.
Primary Reaction: Formation of O,O-Diethyldithiophosphoric Acid
The most fundamental reaction involves the hydrolysis of the P-Cl bond to form an intermediate, which can then be further reacted or neutralized. A more direct and common industrial route involves reacting DETC with a source of sulfide, such as sodium hydrosulfide (NaSH), to directly form the sodium salt of O,O-diethyldithiophosphoric acid. This salt is a potent flotation collector itself.
The generalized reaction is as follows:
(C₂H₅O)₂P(S)Cl + 2NaSH → (C₂H₅O)₂P(S)SNa + NaCl + H₂S
This reaction capitalizes on the high reactivity of the phosphorus-chlorine bond. The resulting sodium diethyl dithiophosphate is water-soluble and can be directly applied in flotation circuits.[8]
Diagram of the Core Synthesis Pathway
Caption: Synthesis of Sodium Diethyl Dithiophosphate from DETC.
The following protocols provide a framework for the synthesis and evaluation of DETC-derived flotation collectors. All procedures must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), given the high toxicity and corrosive nature of DETC.[10][11][12][13]
Protocol 1: Synthesis of Sodium Diethyl Dithiophosphate
Objective: To synthesize a water-soluble dithiophosphate collector from DETC.
Three-neck round-bottom flask with magnetic stirrer, condenser, and dropping funnel
Heating mantle
Procedure:
Inert Atmosphere: Assemble the glassware and purge the system with dry nitrogen gas to create an inert atmosphere. This is crucial to prevent side reactions with moisture.
Reagent Preparation: In the three-neck flask, dissolve a calculated amount of NaSH (2 molar equivalents) in anhydrous isopropanol under gentle stirring.
Reaction Setup: Cool the NaSH solution in an ice bath to 0-5 °C.
DETC Addition: Slowly add DETC (1 molar equivalent) dropwise from the dropping funnel to the cooled NaSH solution over a period of 60-90 minutes. Maintain the temperature below 10 °C to control the exothermic reaction.
Reaction Progression: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 2-3 hours.
Work-up: The resulting slurry contains the product, sodium diethyl dithiophosphate, along with sodium chloride as a precipitate. The product can often be used directly in this form as an aqueous/alcoholic solution, or the solvent can be removed under reduced pressure if a solid product is desired.
Characterization: Confirm the product structure using techniques such as ³¹P NMR spectroscopy (expecting a signal characteristic of dithiophosphates) and FTIR spectroscopy (to identify P=S and P-O-C stretching vibrations).
Diagram of the Experimental Workflow
Caption: Workflow for Sodium Diethyl Dithiophosphate Synthesis.
Application in Mineral Flotation
Flotation agents derived from DETC are primarily used as collectors for sulfide minerals. Their molecular structure, featuring a polar head group ((RO)₂P(S)S⁻) and a non-polar hydrocarbon tail (ethyl groups), allows for strong chemisorption onto sulfide mineral surfaces.
Mechanism of Action
Adsorption: The dithiophosphate anion selectively adsorbs onto the surface of sulfide minerals such as chalcopyrite (CuFeS₂), galena (PbS), and sphalerite (ZnS). This interaction is often described as a chemical bond forming between the sulfur atoms of the collector and the metal ions (e.g., Cu, Pb) on the mineral lattice.
Hydrophobicity: Upon adsorption, the non-polar diethyl groups are oriented outwards into the aqueous phase. This creates a hydrophobic layer on the mineral surface, decreasing its affinity for water.
Bubble Attachment: In the flotation cell, air bubbles are introduced into the mineral slurry. The hydrophobic mineral particles readily attach to these air bubbles.
Froth Formation: The mineral-laden bubbles rise to the surface to form a stable froth, which is then skimmed off, effectively separating the valuable minerals from the hydrophilic gangue.
The selectivity of dithiophosphates is often superior to that of xanthates, especially in preventing the unwanted flotation of iron sulfides like pyrite, particularly at alkaline pH levels.[6]
Performance Data and Comparison
The choice of collector is highly dependent on the specific ore mineralogy. Dithiophosphates are often used in combination with other collectors to optimize recovery and grade.[14]
Always handle DETC within a certified chemical fume hood.
Wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber), a lab coat, and chemical splash goggles with a face shield.
Ensure all equipment is dry and work under an inert atmosphere where possible.
Have emergency spill kits containing dry absorbent material (e.g., sand or vermiculite) readily available.[13] Do not use water to clean up spills.
Store in a cool, dry, well-ventilated area away from ignition sources and incompatible materials, in a tightly closed container.[12]
Conclusion
Diethylthiophosphoryl chloride is a cornerstone intermediate for synthesizing high-performance dithiophosphate collectors used in the froth flotation of sulfide ores. These reagents offer distinct advantages in selectivity compared to traditional collectors, enabling more efficient mineral separation, particularly in complex polymetallic deposits. The synthesis protocols, while straightforward in principle, demand rigorous attention to safety due to the hazardous nature of DETC. By understanding the underlying chemistry, synthesis procedures, and mechanisms of action, researchers and engineers can effectively leverage DETC-derived collectors to enhance the efficiency and sustainability of mineral recovery operations.
References
(Reference details to be populated
CN102584892A - Method for preparing O, O-diethyl chlorothiophosphate - Google Patents.
Three novel dithiocarbamate surfactants: Synthesis, DFT calculation and flotation mechanism to chalcopyrite | Request PDF - ResearchGate. Available at: [Link]
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Green synthesis technology of O,O-diethyl thiophosphoryl chloride - Eureka | Patsnap. Available at: [Link]
The use of a factorial experimental design to study collector properties of N-allyl- O-alkyl thionocarbamate collector in the flotation of a copper ore | Request PDF - ResearchGate. Available at: [Link]
Flotation Performance and Adsorption Mechanism of a Novel Chelating Collector for Azurite. Available at: [Link]
(PDF) Efficient synthesis of disulfides by air oxidation of thiols under sonication. Available at: [Link]
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FLOTATION TECHNIQUES IN ANALYTICAL CHEMISTRY Dr. Masataka Hiraide and Prof. Dr. Atsushi Mizuike Faculty of Engineering, Nagoya U. Available at: [Link]
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A Composite Thionocarbamate and Mercaptan Collector: Synthesis and Flotation Performance to Chalcopyrite - OneMine. Available at: [Link]
CA1169166A - Flotation agent and process - Google Patents.
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The Differences in Evaluation of Flotation Kinetics of Talc Ore Using Statistical Analysis and Response Surface Methodology - MDPI. Available at: [Link]
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Application Notes and Protocols for Monitoring Diethylthiophosphoryl Chloride Reactions
Introduction: The Critical Need for Precise Monitoring in Diethylthiophosphoryl Chloride Chemistry Diethylthiophosphoryl chloride (DETC) is a pivotal intermediate in the synthesis of a wide array of organophosphorus comp...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Need for Precise Monitoring in Diethylthiophosphoryl Chloride Chemistry
Diethylthiophosphoryl chloride (DETC) is a pivotal intermediate in the synthesis of a wide array of organophosphorus compounds, most notably pesticides and insecticides such as Chlorpyrifos and Diazinon.[1][2] Its high reactivity, stemming from the phosphorus-chlorine bond, makes it an excellent phosphorylating agent. However, this same reactivity presents significant challenges in process control and safety. DETC is highly susceptible to hydrolysis and reacts readily with nucleophiles.[3][4][5][6] Uncontrolled reactions can lead to the formation of impurities, reducing yield and potentially generating hazardous byproducts.
Therefore, robust and reliable analytical methods are not merely a matter of quality control; they are essential for ensuring the safety, efficiency, and reproducibility of synthetic processes involving DETC. This guide provides a comprehensive overview of field-proven analytical techniques for monitoring DETC reactions, offering detailed protocols and explaining the causality behind methodological choices to empower researchers, scientists, and drug development professionals.
Chapter 1: Understanding the Analyte and Its Reaction Matrix
Before delving into specific analytical techniques, it is crucial to understand the chemical behavior of DETC and the typical components of a reaction mixture.
Key Analytes in a DETC Reaction:
Diethylthiophosphoryl chloride (DETC): The starting material or intermediate of interest.
Reactants: Alcohols, amines, or other nucleophiles.
Products: The desired organophosphorus compound.
Byproducts and Impurities:
Hydrolysis Products: Diethyl thiophosphoric acid, formed by reaction with trace water.
Side-Reaction Products: Resulting from undesired reactions with the solvent or other species.
Unreacted Starting Materials: From the synthesis of DETC itself.[7]
Sample Handling Considerations:
Due to its reactivity, particularly with water, samples from DETC reactions must be handled with care.[3][4][5][6] All glassware should be scrupulously dried, and anhydrous solvents should be used for dilution. Quenching the reaction sample by derivatization or rapid dilution in a non-reactive solvent is often necessary to prevent post-sampling reactions that would lead to inaccurate results.
Chapter 2: Chromatographic Methods for Separation and Quantification
Chromatography is a cornerstone for analyzing complex reaction mixtures, offering the separation of DETC from its reactants, products, and impurities.
Gas Chromatography (GC)
Gas chromatography is ideally suited for the analysis of volatile and thermally stable compounds like DETC. A Flame Ionization Detector (FID) provides excellent sensitivity for carbon-containing analytes.
The Challenge of Direct Injection and the Derivatization Solution:
Direct injection of the highly reactive DETC can be problematic, potentially leading to degradation in the hot injector port or reaction with the stationary phase of the GC column. A robust strategy to overcome this is indirect quantification via derivatization .[8][9] This involves converting the reactive DETC into a more stable, less reactive derivative prior to analysis. A common approach is reaction with an alcohol, such as methanol, to form a stable ester.
Protocol 2.1.1: Indirect Quantification of DETC by GC-FID via Methanolic Derivatization
Objective: To quantify the concentration of DETC in a reaction mixture by converting it to a stable methyl ester derivative.
Methodology:
Sample Preparation:
Carefully withdraw a 100 µL aliquot of the reaction mixture.
Immediately quench the sample in a sealed vial containing 900 µL of anhydrous methanol. This converts DETC to O,O-diethyl O-methyl thiophosphate.
Vortex the mixture for 30 seconds.
Prepare a series of calibration standards by derivatizing known concentrations of pure DETC in the same manner.
GC-FID Conditions:
Column: DB-Wax (or equivalent polar phase), 30 m x 0.25 mm ID, 0.25 µm film thickness. The polar nature of the wax column is well-suited for separating the organophosphorus esters.
Injector Temperature: 230 °C.
Detector Temperature (FID): 250 °C.
Oven Temperature Program:
Initial temperature: 80 °C, hold for 1 minute.
Ramp: 15 °C/min to 220 °C.
Hold: 5 minutes at 220 °C.
Carrier Gas: Helium, constant flow of 1.2 mL/min.
Injection Volume: 1 µL, split ratio 20:1.
Data Analysis:
Construct a calibration curve by plotting the peak area of the derivatized DETC against the known concentrations of the standards.
Quantify the amount of derivatized DETC in the quenched reaction sample using the calibration curve.
Diagram 2.1.1: GC-FID Workflow for DETC Analysis
Caption: Workflow for indirect GC-FID analysis of DETC.
High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique that can be used to analyze a wider range of compounds, including less volatile products and hydrolysis products. For compounds like DETC that lack a strong UV chromophore, derivatization can be employed to enhance detection by a UV-Vis detector.[10][11] Alternatively, and more directly, HPLC coupled with a mass spectrometer (LC-MS) can provide sensitive and specific detection without derivatization.
Protocol 2.2.1: Monitoring DETC Hydrolysis by HPLC-UV
Objective: To monitor the disappearance of DETC and the appearance of its primary hydrolysis product, diethyl thiophosphoric acid.
Methodology:
Sample Preparation:
Withdraw a 100 µL aliquot of the reaction mixture at various time points.
Immediately dilute the sample in 1.9 mL of the mobile phase (e.g., acetonitrile/water) in a sealed HPLC vial to stop the reaction.
HPLC-UV Conditions:
Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).
Mobile Phase: Isocratic elution with 60:40 (v/v) acetonitrile:water with 0.1% formic acid. The acidic mobile phase helps to ensure consistent peak shapes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 210 nm. While not ideal, this wavelength allows for the detection of the thiophosphate moiety.
Injection Volume: 10 µL.
Data Analysis:
Monitor the decrease in the peak area of DETC and the corresponding increase in the peak area of the hydrolysis product over time.
Relative quantification can be performed by comparing peak areas at different time points. For absolute quantification, standards of DETC and its hydrolysis product are required.
Chapter 3: Spectroscopic Methods for Real-Time and Structural Analysis
Spectroscopic techniques offer powerful insights into the reaction dynamics and molecular structure of the compounds in the reaction mixture.
In-situ FTIR, often using an attenuated total reflectance (ATR) probe (such as ReactIR), is an invaluable tool for real-time monitoring of reaction kinetics.[12][13][14] It allows for the tracking of reactant consumption and product formation without the need for sampling and quenching, providing a true kinetic profile of the reaction.
Protocol 3.1.1: Real-Time Monitoring of a DETC Reaction with an Alcohol
Objective: To monitor the consumption of DETC and the formation of the corresponding thiophosphate ester in real-time.
Methodology:
Setup:
Insert the ATR-FTIR probe directly into the reaction vessel. Ensure the probe material (e.g., Diamond or Silicon) is chemically resistant to the reaction components.
Collect a background spectrum of the solvent and starting materials (excluding DETC) at the reaction temperature.
Reaction Monitoring:
Initiate the reaction by adding DETC.
Continuously collect FTIR spectra at regular intervals (e.g., every 30 seconds).
Data Analysis:
Identify unique, non-overlapping infrared bands for DETC (e.g., P-Cl stretch) and the product (e.g., P=S stretch or P-O-C stretch).
Plot the absorbance of these characteristic peaks over time to generate a kinetic profile of the reaction.
For quantitative analysis, a standard addition method can be employed at the end of the reaction to correlate absorbance with concentration.[15]
Caption: Schematic of an in-situ FTIR reaction monitoring system.
³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy
³¹P-NMR is a highly specific and quantitative technique for phosphorus-containing compounds.[16][17] Due to the 100% natural abundance and high sensitivity of the ³¹P nucleus, it provides a clear window into the reaction mixture, allowing for the unambiguous identification and quantification of all phosphorus species present.
Protocol 3.2.1: Quantitative Analysis of a DETC Reaction Mixture by ³¹P-NMR
Objective: To determine the molar ratio of DETC, product, and any phosphorus-containing byproducts in a reaction sample.
Methodology:
Sample Preparation:
Withdraw a 500 µL aliquot from the reaction mixture.
Add it to an NMR tube containing 100 µL of a deuterated solvent (e.g., CDCl₃) for locking.
Add a known amount of a suitable internal standard. Triphenylphosphine (TPP) or a stable phosphate ester with a distinct chemical shift can be used.[18]
NMR Acquisition:
Acquire a proton-decoupled ³¹P-NMR spectrum.
Ensure a sufficient relaxation delay (D1) between pulses (e.g., 5 times the longest T1 of the phosphorus nuclei) to allow for complete relaxation, which is crucial for accurate quantification.
Data Analysis:
Integrate the peaks corresponding to DETC, the product, any byproducts, and the internal standard.
The molar concentration of each species can be calculated relative to the known concentration of the internal standard using the following equation:
Concentrationₓ = (Integralₓ / Integralₛₜₐ) * Concentrationₛₜₐ
Table 3.2.1: Typical ³¹P-NMR Chemical Shifts for Monitoring DETC Reactions
Compound Type
Typical ³¹P Chemical Shift (ppm)
Diethylthiophosphoryl chloride (DETC)
δ 70-75
O,O,O-Trialkyl thiophosphate (Product)
δ 65-70
Diethyl thiophosphoric acid (Hydrolysis)
δ 55-60
Triphenylphosphine (Internal Standard)
δ -5
Note: Chemical shifts are approximate and can be influenced by the solvent and other species in the mixture.[19]
Chapter 4: Titrimetric Methods for At-Line Analysis
While less sophisticated than chromatographic or spectroscopic methods, titration offers a rapid, cost-effective, and often sufficiently accurate means of monitoring the progress of a DETC reaction, particularly for determining the consumption of the acidic byproduct, HCl, or the reactive chloride itself.
Protocol 4.1.1: Monitoring Reaction Progress by Titration of Liberated HCl
Objective: To track the progress of a reaction where DETC reacts with a nucleophile (e.g., an alcohol) to release HCl.
Methodology:
Reaction Setup: Perform the reaction in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) to scavenge the HCl produced.
Sample Analysis:
At various time points, withdraw an aliquot of the reaction mixture.
Dilute the aliquot in a suitable solvent (e.g., acetone/water).
Titrate the pyridinium or triethylammonium hydrochloride salt formed with a standardized solution of sodium hydroxide using a pH meter to determine the endpoint. The amount of HCl generated is directly proportional to the amount of DETC that has reacted.
Protocol 4.1.2: Quantification of Chloride Content by Volhard's Method
Objective: To determine the concentration of DETC by quantifying its chloride content after hydrolysis. This is a back-titration method.[20]
Methodology:
Sample Preparation:
Accurately weigh a sample of the reaction mixture and carefully hydrolyze it in a known volume of water. This converts the P-Cl bond to a chloride ion (Cl⁻).
Add a known excess of a standardized silver nitrate (AgNO₃) solution to precipitate the chloride as silver chloride (AgCl).
Add a few mL of nitrobenzene to coat the AgCl precipitate and prevent its reaction with the titrant.
Add a ferric ammonium sulfate indicator.
Titration:
Titrate the excess, unreacted AgNO₃ with a standardized potassium thiocyanate (KSCN) solution.
The endpoint is reached when a permanent red-brown color of the iron(III) thiocyanate complex forms.
Calculation:
Calculate the moles of AgNO₃ that reacted with the KSCN.
Subtract this value from the initial moles of AgNO₃ added to determine the moles of AgNO₃ that reacted with the chloride from the DETC.
From this, the concentration of DETC in the original sample can be calculated.
Chapter 5: Method Validation and Data Integrity
For all the methods described, proper validation is essential to ensure the reliability of the results.[21][22][23] Key validation parameters include:
Specificity: The ability of the method to distinguish the analyte from other components in the sample.
Linearity: The response of the method should be directly proportional to the concentration of the analyte over a given range.
Accuracy: The closeness of the measured value to the true value.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.
Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.
Conclusion: A Multi-faceted Approach to Reaction Monitoring
The choice of the most appropriate analytical method for monitoring DETC reactions depends on the specific requirements of the process. For rapid, real-time kinetic analysis, in-situ FTIR is unparalleled. For highly accurate and specific quantification of all phosphorus-containing species, ³¹P-NMR is the gold standard. GC-FID offers a robust and sensitive method for routine quantification, especially when coupled with derivatization. Finally, titrimetric methods provide a simple and cost-effective option for at-line process control. By understanding the principles and applying the protocols outlined in this guide, researchers and process chemists can gain greater control over their DETC reactions, leading to improved yields, higher purity products, and safer laboratory and manufacturing processes.
References
Birudukota, S., et al. (2024). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in chlordiazepoxide hydrochloride drug substance. ResearchGate. Available at: [Link]
Oak Ridge National Laboratory. (n.d.). A GC-FID-Based Method for Quantifying the Breakdown of TiDG in NGS Solvent. Available at: [Link]
Science and Education Publishing. (n.d.). GC-FID Method Development and Validation Parameters for Analysis of Palm Oil (Elaeis guineensis Jacq.) Fatty Acids Composition. Available at: [Link]
Defense Technical Information Center. (n.d.). The Determination of Chlorine and Ionic Chloride in Organic Compounds. Available at: [Link]
University of Canterbury. (n.d.). Determination of Chloride Ion Concentration by Titration (Volhard's Method). Available at: [Link]
Google Patents. (n.d.). CN102584892A - Method for preparing O, O-diethyl chlorothiophosphate.
PubMed Central. (2022). Development, Optimization, and Validation of Forensic Analytical Method for Quantification of Anticholinesterase Pesticides in Biological Matrices from Suspected Cases of Animal Poisoning. Available at: [Link]
MDPI. (n.d.). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. Available at: [Link]
ResearchGate. (n.d.). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in. Available at: [Link]
Excel Industries. (n.d.). 0,0-DIETHYLTHIOPHOSPHORYL CHLORIDE (DETC) is the intermediate used in the manufacture of many Organophosphorus pesticides. Available at: [Link]
PubChem. (n.d.). Diethylthiophosphoryl chloride. Available at: [Link]
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PubMed. (2010). Chirality of organophosphorus pesticides: analysis and toxicity. Available at: [Link]
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LianYunGang Dongjin Chemical Co., Ltd. (n.d.). Assay of PSCl3 (Thiophosphoryl Chloride) by Gas Chromatography. Available at: [Link]
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Technical Support Center: Navigating Side Reactions of Diethylthiophosphoryl Chloride with Nucleophiles
Welcome to the technical support center for Diethylthiophosphoryl chloride (DETC). This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile but highly reactive inter...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for Diethylthiophosphoryl chloride (DETC). This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile but highly reactive intermediate. DETC is a cornerstone for the synthesis of numerous organophosphorus compounds, including vital pesticides and pharmaceutical agents.[1][2] However, its high reactivity is a double-edged sword, often leading to side reactions that can complicate syntheses, reduce yields, and generate impurities.
This document provides in-depth, field-proven troubleshooting guides and FAQs in a direct question-and-answer format. Our goal is to move beyond simple procedural steps and explain the underlying chemical principles, empowering you to diagnose and solve experimental challenges effectively.
Many issues encountered with Diethylthiophosphoryl chloride can be traced back to a few fundamental properties of the reagent. Addressing these proactively will prevent the most common side reactions.
Q1: My reaction yield is consistently low, and I suspect reagent decomposition. Why is strict moisture exclusion so critical when working with DETC?
Answer: This is the single most important factor for success. DETC is acutely sensitive to moisture. It readily reacts with water in a rapid hydrolysis reaction.[3][4][5][6]
Causality:
The phosphorus atom in DETC is highly electrophilic and susceptible to nucleophilic attack by water. This irreversible reaction consumes your reagent and generates two detrimental byproducts: Diethylthiophosphoric acid and Hydrogen Chloride (HCl) gas.[6][7]
(EtO)₂P(S)Cl + H₂O → (EtO)₂P(S)OH + HCl
The generated HCl is particularly problematic. It will protonate your nucleophile (especially amines), rendering it non-nucleophilic and effectively halting the desired reaction. Therefore, even trace amounts of moisture in your solvent, on your glassware, or from the atmosphere can have a significant impact on your reaction's success.
Proactive Protocol: Ensuring Anhydrous Conditions
Glassware: Oven-dry all glassware at >120°C for at least 4 hours or flame-dry under vacuum immediately before use. Allow to cool to room temperature under an inert atmosphere (Nitrogen or Argon).
Solvents: Use freshly distilled, anhydrous solvents. Solvents stored over molecular sieves are acceptable, but ensure the sieves have been properly activated.
Atmosphere: Conduct the entire experiment, including reagent transfers, under a positive pressure of dry Nitrogen or Argon. Use septa and syringe techniques for liquid transfers.
Reagents: Ensure your nucleophile and any other reagents are anhydrous. If necessary, dry them using appropriate methods before use.
Q2: What is the role of a base in these reactions, and how do I choose the right one?
Answer: A base is almost always required when reacting DETC with amine or alcohol nucleophiles. As shown in the reaction below, one equivalent of HCl is produced for every equivalent of DETC that reacts.
(EtO)₂P(S)Cl + R-NH₂ → (EtO)₂P(S)-NHR + HCl
This HCl byproduct will immediately protonate the most basic species in the mixture, which is typically your starting amine nucleophile (R-NH₂ + HCl → R-NH₃⁺Cl⁻). The resulting ammonium salt is no longer nucleophilic, and the reaction will stop after a maximum of 50% conversion (as half the amine is consumed as a base).
The role of the added base is to act as an "HCl scavenger," neutralizing the acid as it forms and allowing your primary nucleophile to participate fully in the desired reaction.
Choosing the Right Base:
The ideal base should be non-nucleophilic to avoid reacting with DETC itself, and its hydrochloride salt should ideally be insoluble in the reaction solvent to facilitate removal.
Base
pKa of Conjugate Acid
Typical Equivalents
Notes & Rationale
Triethylamine (Et₃N)
~10.75
1.1 - 1.5
Workhorse choice. Sterically hindered, reasonably strong, and its hydrochloride salt precipitates from many non-polar solvents like DCM or ether, providing a visual cue for reaction progress.
Pyridine
~5.25
1.1 - 2.0
Less basic than Et₃N. Can sometimes act as a nucleophilic catalyst. Useful for reactions with highly acid-sensitive substrates.
DIPEA (Hünig's Base)
~10.98
1.1 - 1.5
Highly sterically hindered, making it very low in nucleophilicity. Excellent choice when dealing with sensitive electrophiles.
Proton-Sponge™
~12.1
1.0 - 1.2
A very strong, non-nucleophilic base. Used in cases where weaker bases are ineffective, but it is more expensive.
Section 2: Troubleshooting Guide for Specific Nucleophiles
This section addresses common problems encountered with different classes of nucleophiles.
Reactions with Amine Nucleophiles
Problem: I am observing a low yield of my desired phosphoramidothioate product.
This is a frequent issue with several potential root causes. The following workflow can help diagnose the problem.
Diagram: Troubleshooting Low Yield in Amine Thiophosphorylation
A diagnostic workflow for troubleshooting low-yield reactions.
Recommended Solutions
Potential Cause
Recommended Solution
Scientific Rationale
Reagent/Solvent Contamination (H₂O)
Rigorously follow the "Proactive Protocol for Anhydrous Conditions" described in Section 1.
DETC rapidly hydrolyzes in the presence of water, consuming the reagent and generating HCl.[3][6]
Insufficient Base
Use at least 1.1 equivalents of a suitable non-nucleophilic base like Et₃N or DIPEA. Ensure the base is pure and dry.
The reaction is autocatalytically poisoned without a base to scavenge the HCl byproduct, which deactivates the amine nucleophile via protonation.
Low Amine Nucleophilicity
For electron-poor amines (e.g., anilines with electron-withdrawing groups), switch to a more polar, higher-boiling solvent like acetonitrile or DMF and gently heat the reaction (e.g., to 40-60°C).
Increased thermal energy helps overcome the higher activation barrier associated with less nucleophilic amines.
Steric Hindrance
For bulky secondary amines or sterically crowded primary amines, increase the reaction time significantly (monitor by TLC/LCMS). Cautious heating may also be beneficial.
Steric repulsion slows the rate of nucleophilic attack. The reaction simply requires more time and/or energy to proceed to completion.
Reactions with Thiol Nucleophiles
Problem: My reaction is clean, but alongside my desired dithiophosphate product, I am isolating a significant amount of a disulfide byproduct (R-S-S-R).
Answer: This side reaction is characteristic of the oxidation of your thiol starting material. Thiols are more acidic than the corresponding alcohols and are excellent nucleophiles.[8] However, they are also susceptible to oxidation.
Causality:
Two molecules of a thiol can be oxidized to form a disulfide. This process can be mediated by various oxidizing agents, including atmospheric oxygen, especially under basic conditions.
2 R-SH + [Oxidant] → R-S-S-R + 2H⁺ + 2e⁻
While DETC is not an oxidant, the reaction conditions can facilitate this process. The base used to deprotonate the thiol to the more nucleophilic thiolate (R-S⁻) can also promote oxidation by atmospheric oxygen.
Experimental Protocol: Protocol for Anaerobic Thiophosphorylation
Setup: Assemble oven-dried glassware under a positive pressure of dry Argon.
Solvent Degassing: Use an anhydrous solvent that has been thoroughly degassed. This can be achieved by bubbling Argon through the solvent for 30-60 minutes or by three cycles of freeze-pump-thaw.
Reagent Preparation: Dissolve the thiol (1.0 eq) in the degassed solvent.
Deprotonation: Cool the solution to 0°C and add the base (e.g., Et₃N, 1.1 eq) via syringe. Stir for 10-15 minutes under Argon.
Addition of DETC: Add Diethylthiophosphoryl chloride (1.05 - 1.1 eq) dropwise via syringe to the stirred solution at 0°C.
Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC/LCMS).
Workup: Quench the reaction with degassed water or buffer. Extract the product into an organic solvent, dry, and concentrate. The entire workup should be performed as quickly as possible to minimize air exposure.
Section 3: Advanced FAQs
Q: I am working with an amino alcohol. How can I achieve selective thiophosphorylation on either the amine or the alcohol?
Answer: This is a classic chemoselectivity problem. The outcome depends on controlling the relative nucleophilicity of the two functional groups.
General Principle: Amines are generally more nucleophilic than alcohols. Therefore, under standard kinetic control (low temperature, stoichiometric base), the amine will react preferentially.
Diagram: Logic for Selective Thiophosphorylation
Decision path for selective functionalization of an amino alcohol.
To target the Amine (N-Thiophosphorylation):
Strategy: Exploit the inherent higher nucleophilicity of the amine.
Conditions: Perform the reaction at low temperature (e.g., 0°C or below). Use 1.1 equivalents of a standard base like triethylamine. Add DETC slowly. The amine should react significantly faster than the alcohol.
To target the Alcohol (O-Thiophosphorylation):
Strategy: Use a protecting group strategy. The amine's nucleophilicity must be temporarily masked.
Protocol:
Protect: React the amino alcohol with a reagent like Di-tert-butyl dicarbonate (Boc₂O) to protect the amine as a non-nucleophilic Boc-carbamate.
Thiophosphorylate: With the amine protected, the alcohol is now the only available nucleophile. Perform the reaction with DETC. A stronger base (like NaH) may be required to deprotonate the alcohol to the more reactive alkoxide.
Deprotect: Remove the Boc group under acidic conditions (e.g., with trifluoroacetic acid in DCM) to reveal the free amine and yield the desired O-thiophosphorylated product.
References
International Labour Organization & World Health Organization. (2021). ICSC 0448 - DIETHYLTHIOPHOSPHORYL CHLORIDE(OBSOLETE). Retrieved from [Link]
Solubility of Things. (n.d.). Thiophosphoryl chloride. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Diethylthiophosphoryl chloride. PubChem Compound Database. Retrieved from [Link]
Google Patents. (n.d.). US4247490A - Process for the purification of dialkylphosphorochloridothioates.
Patsnap. (n.d.). Green synthesis technology of O,O-diethyl thiophosphoryl chloride - Eureka. Retrieved from [Link]
Chemistry Steps. (n.d.). Reactions of Thiols. Retrieved from [Link]
Chem Service. (2015). SAFETY DATA SHEET - Diethylthiophosphoryl chloride. Retrieved from [Link]
Chemistry LibreTexts. (2023). Thiols and Sulfides. Retrieved from [Link]
Excel Industries. (n.d.). 0,0-DIETHYLTHIOPHOSPHORYL CHLORIDE (DETC) is the intermediate used in the manufacture of many Organophosphorus pesticides. Retrieved from [Link]
Preventing hydrolysis of Diethylthiophosphoryl chloride during workup
Welcome to the technical support center for handling Diethylthiophosphoryl chloride (DETC). This guide is designed for researchers, scientists, and drug development professionals who work with this highly reactive interm...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for handling Diethylthiophosphoryl chloride (DETC). This guide is designed for researchers, scientists, and drug development professionals who work with this highly reactive intermediate. Here, we address the critical challenge of preventing its hydrolysis during reaction workup to ensure the integrity of your synthesis and maximize yields.
Frequently Asked Questions (FAQs)
Q1: What is Diethylthiophosphoryl chloride, and why is it so sensitive to hydrolysis?
Diethylthiophosphoryl chloride (DETC), with the chemical formula C₄H₁₀ClO₂PS, is a valuable organophosphorus intermediate used in the synthesis of numerous pesticides and as an additive for oils and gasoline.[1][2] Its high reactivity stems from the phosphorus-chlorine (P-Cl) bond. Phosphorus is electrophilic, and the chlorine atom is a good leaving group. Water acts as a nucleophile, readily attacking the phosphorus center. This reaction cleaves the P-Cl bond, leading to the formation of O,O-diethyl thiophosphoric acid and corrosive hydrogen chloride (HCl) gas.[1][3][4] This decomposition can occur with trace amounts of water, including atmospheric moisture.[1][3]
Q2: What are the common signs of DETC hydrolysis during my workup?
Identifying hydrolysis early can save your experiment. Key indicators include:
Fuming: The reaction of DETC with moisture often produces visible, corrosive fumes of HCl gas.[1][3]
Poor Phase Separation: The formation of the more polar O,O-diethyl thiophosphoric acid can lead to emulsions or poor separation between aqueous and organic layers during extraction.
Unexpected Acidity: If you test the pH of an aqueous wash, it will be highly acidic due to the formation of HCl and the acidic nature of the thiophosphoric acid byproduct.
Low or No Yield: The most definitive sign is a significantly reduced yield of your desired product after purification, as the starting material has been consumed by hydrolysis.
Analytical Discrepancies: NMR or GC-MS analysis of the crude product will show the presence of the hydrolysis byproduct alongside your desired compound.
Q3: What are the primary hydrolysis byproducts, and why are they problematic?
The two main byproducts of DETC hydrolysis are:
O,O-Diethyl thiophosphoric acid ((EtO)₂P(S)OH): This is a non-volatile, acidic impurity that can be difficult to separate from the desired product due to similar polarity. It can also interfere with subsequent reaction steps.
Hydrogen Chloride (HCl): This is a corrosive gas that can degrade acid-sensitive functional groups on your target molecule.[4] Its presence also complicates handling and creates a hazardous work environment.
These byproducts not only represent a loss of valuable material but also introduce significant challenges in purification, often requiring additional steps that can further reduce the overall yield.[5]
Troubleshooting Guide: Pinpointing Water Contamination
Hydrolysis issues during workup almost always trace back to an unintended introduction of water. Use this guide to diagnose the source of contamination in your process.
Symptom: You observe fuming, poor yield, or acidic impurities consistent with DETC hydrolysis.
Caption: Troubleshooting flowchart for identifying the source of water contamination.
Recommended Protocols: The Anhydrous Workup
To successfully handle Diethylthiophosphoryl chloride, a strictly anhydrous workup is not just recommended; it is mandatory. Traditional aqueous workups are the primary cause of product loss.
This protocol is designed to isolate DETC from a reaction mixture while rigorously excluding water at every stage.
Prerequisites:
All glassware must be oven-dried (>120 °C for at least 4 hours) and cooled under a stream of dry nitrogen or argon.[7]
All solvents must be certified anhydrous or freshly distilled from an appropriate drying agent.
The entire workup should be performed under a positive pressure of an inert gas (N₂ or Ar).
Step-by-Step Methodology:
Reaction Completion & Cooling:
Once the reaction is complete (as determined by TLC, GC, etc.), cool the reaction vessel to 0 °C in an ice-water bath. This reduces the rate of any potential side reactions and hydrolysis if trace water is present.
Removal of Solid Byproducts (if applicable):
If the reaction has generated solid byproducts (e.g., salts), they should be removed under an inert atmosphere.
Assemble a Schlenk filtration apparatus with a cannula and filter frit.
Transfer the reaction slurry to the filter frit via cannula.
Wash the solids with a small amount of cold, anhydrous solvent (e.g., diethyl ether, hexanes) to recover any trapped product. Collect the filtrate in a separate, dry flask.
Solvent Removal:
Concentrate the filtrate in vacuo using a rotary evaporator. Ensure the vacuum trap is cooled effectively (dry ice/acetone bath is recommended) to prevent volatile product loss.
Crucial: Do not heat the flask excessively. DETC can decompose at elevated temperatures.[4] Keep the water bath temperature as low as possible while allowing for efficient evaporation.
Direct Purification (Recommended):
The crude residue is best purified directly by vacuum distillation. This is a common industrial purification method for this compound.[5]
Set up a short-path distillation apparatus that has been thoroughly flame-dried under vacuum and backfilled with inert gas.
Distill the Diethylthiophosphoryl chloride under reduced pressure. The boiling point is approximately 51 °C at 1 hPa.[8]
Collect the purified product in a pre-weighed, dry receiving flask.
Storage:
Store the purified product in a tightly sealed container (e.g., an ampoule or a flask with a PTFE-lined cap) under an inert atmosphere.[8] Store in a cool, dry place away from incompatible materials like bases, alcohols, and oxidizing agents.[1][9]
Workflow Diagram: Anhydrous Workup
Caption: Recommended workflow for a strictly anhydrous workup of DETC.
References
Google Patents. (2011). CN102584892A - Method for preparing O, O-diethyl chlorothiophosphate.
PubChem. (n.d.). Diethylthiophosphoryl chloride. National Institutes of Health. Retrieved from [Link]
Google Patents. (1981). US4247490A - Process for the purification of dialkylphosphorochloridothioates.
International Labour Organization & World Health Organization. (2021). ICSC 0448 - DIETHYLTHIOPHOSPHORYL CHLORIDE (OBSOLETE). Retrieved from [Link]
Eureka | Patsnap. (2019). Green synthesis technology of O,O-diethyl thiophosphoryl chloride. Retrieved from [Link]
Google Patents. (2010). CN101830925A - Production process of O, O-dialkyl thiophosphoryl chloride.
Chem Service. (2015). SAFETY DATA SHEET: O,O-Diethyl phosphorochloridothioate. Retrieved from [Link]
Organic Syntheses. (n.d.). Diethylthiocarbamyl Chloride. Retrieved from [Link]
University of California, Los Angeles, Merlic Group. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]
University of Rochester, Department of Chemistry. (n.d.). Workup for Polar and Water-Soluble Solvents. Retrieved from [Link]
ResearchGate. (n.d.). Efficient MOF-based degradation of organophosphorus compounds in non-aqueous environments. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]
Technical Support Center: Nucleotide Synthesis & Application
Topic: Minimizing the formation of pyrophosphate analogs Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals. Subject: Minimizing Pyrophos...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing the formation of pyrophosphate analogs
Content type: Technical Support Center (Troubleshooting & FAQs)
Audience: Researchers, scientists, and drug development professionals.
Welcome to the Advanced Application Support Center.
This guide addresses the critical challenge of controlling pyrophosphate chemistry in two distinct contexts:
Chemical Synthesis: Preventing the formation of dinucleoside polyphosphates (e.g.,
, ) during the synthesis of modified NTPs.
Enzymatic Applications: Mitigating the effects of inorganic pyrophosphate (
) accumulation (Pyrophosphorolysis) in IVT and DNA sequencing.
Module 1: Chemical Synthesis (The Ludwig-Eckstein & Yoshikawa Protocols)
Context: You are synthesizing modified Nucleoside Triphosphates (NTPs) via
or chemistry and observing high molecular weight impurities (dimers) or cyclic byproducts.
Troubleshooting Guide: Preventing Dimerization
Q1: Why does my HPLC show a significant "dimer" peak (
-dinucleoside tetraphosphate) eluting after my desired NTP?
Diagnosis: This is a classic stoichiometric failure during the activation step. In the Ludwig-Eckstein reaction (salicyl phosphorochloridite) or Yoshikawa reaction (
), the activated intermediate (cyclic trimetaphosphate or phosphorodichloridate) is highly electrophilic. If unreacted nucleoside remains when the pyrophosphate source is added, the activated species will attack the free 5'-OH of the excess nucleoside instead of reacting with water during the quench.
Corrective Protocol:
Strict Stoichiometry: Ensure the activating reagent (e.g., salicyl phosphorochloridite) is in slight excess (1.1–1.2 eq) relative to the nucleoside. You must consume all starting nucleoside before adding the pyrophosphate.
The "Reverse Quench": Do not add water directly to the reaction flask to hydrolyze the cyclic intermediate. Instead, add the reaction mixture dropwise into a large volume of ice-cold TEAB buffer. This ensures high dilution, favoring the reaction with water (formation of NTP) over the intermolecular reaction with another nucleotide (formation of dimers).
Reagent Quality Check: Salicyl phosphorochloridite degrades into a white solid upon moisture exposure. If your reagent is not a clear, colorless liquid, distill it or discard it. Degraded reagent leads to incomplete activation, leaving free nucleoside available to form dimers.
Q2: I am using the Ludwig-Eckstein method. Why is my yield of NTP low, with high monophosphate (NMP) contamination?
Diagnosis: Moisture intrusion or "Pyrophosphate Clumping."
The reaction relies on Tributylammonium Pyrophosphate (TBAPP) being soluble in anhydrous DMF/Pyridine. If the TBAPP is wet, it clumps, reducing its effective concentration. The activated intermediate then hydrolyzes back to NMP upon aqueous workup because it never met the pyrophosphate nucleophile.
Protocol for Anhydrous Integrity:
Drying TBAPP: TBAPP is hygroscopic. Dry it over
in a vacuum desiccator for at least 24 hours before use. It should be a viscous oil or gummy solid, not a wet sludge.
Solvent Trap: Use molecular sieves (3Å or 4Å) in your pyridine and DMF.
Visual Cue: When adding TBAPP to the reaction, the mixture should remain homogeneous. If a precipitate forms immediately and persists, your pyrophosphate has likely crashed out due to insufficient lipophilicity (check your tributylamine ratio).
Visualizing the "Fork in the Road"
The following diagram illustrates the critical divergence point where dimers are formed versus the desired NTP.
Figure 1: Reaction pathway in NTP synthesis.[1][2] The "Dimer" impurity forms when unreacted nucleoside attacks the cyclic triphosphate intermediate. Complete activation and high dilution prevent this.
Q3: My IVT reaction turns cloudy after 1 hour, and mRNA yield is capped. What is happening?
Diagnosis: Magnesium Pyrophosphate Precipitation.[3][4]
As T7 RNA Polymerase incorporates NTPs, it releases inorganic pyrophosphate (
) as a byproduct.
has a high affinity for . As rises, it forms insoluble (the white cloudiness). This depletes the free required for polymerase activity, effectively halting the reaction.
Corrective Protocol:
Add Inorganic Pyrophosphatase (iPPase): Add Yeast iPPase (typically 0.002 U per
of reaction) at the start. This enzyme hydrolyzes .[4]
Benefit 1: Prevents precipitation (Phosphate salts are more soluble than Pyrophosphate salts).
Benefit 2: Thermodynamically pulls the transcription reaction forward.
Optimize Mg/NTP Ratio: If you cannot use iPPase, you must run a "Magnesium Titration." A standard IVT requires a free
of ~5-10 mM above the total NTP concentration.
Q4: In DNA sequencing (Sanger or Pyrosequencing), I see "missing bases" or fading signals. Is this pyrophosphate related?
Diagnosis: Yes, this is Pyrophosphorolysis .
This is the reverse reaction of polymerization. When
accumulates, the DNA polymerase catalyzes the removal of the 3'-terminal nucleotide:
This degrades your primer-template extension, causing "ghost bands" or loss of read length.
Corrective Protocol:
Active Removal: Supplement the sequencing master mix with thermostable inorganic pyrophosphatase (e.g., from Thermococcus litoralis if cycling, or Yeast PPase for isothermal).
Non-Hydrolyzable Analogs (Advanced): In specific kinetic studies, researchers use
-methylene-dNTPs to prevent pyrophosphorolysis, but for standard sequencing, enzymatic removal of is the gold standard.
Visualizing the Enzymatic Cycle
Figure 2: The role of Pyrophosphatase (PPase).[5] Without PPase, PPi accumulates, leading to Mg-precipitation or the reverse reaction (Pyrophosphorolysis). PPase converts PPi to harmless Pi.
Module 3: Analytical Controls
To ensure your protocols are working, you must validate purity. Standard UV-Vis is insufficient for distinguishing NTPs from Pyrophosphate analogs.
Table 1: Analytical Methods for Pyrophosphate Impurities
Impurity Type
Method of Detection
Key Characteristic
Dinucleoside Polyphosphates (Dimers)
SAX-HPLC (Strong Anion Exchange)
Elutes after the NTP peak due to higher negative charge (4+ phosphates).
Cyclic Trimetaphosphates
31P-NMR
Distinct chemical shift pattern (singlets/doublets) different from linear signals.
Inorganic Pyrophosphate ()
Ion Chromatography or Colorimetric Assay
Use a Molybdate-based assay (e.g., Malachite Green) after treating with PPase to measure liberated phosphate.
Recommended HPLC Protocol (SAX):
Column: Source 15Q or equivalent SAX column.
Buffer A:
.
Buffer B: 1.0 M TEAB (Triethylammonium Bicarbonate), pH 8.5.
Gradient: 0–40% B over 20 mins.
Note: TEAB is volatile, allowing you to lyophilize fractions directly.
References
Burgess, K., & Cook, D. (2000). Syntheses of Nucleoside Triphosphates.[1][6][7] Chemical Reviews, 100(6), 2047–2060. Link
Ludwig, J., & Eckstein, F. (1989). Rapid and efficient synthesis of nucleoside 5'-O-(1-thiotriphosphates), 5'-triphosphates and 2',3'-cyclophosphorothioates using 2-chloro-4H-1,3,2-benzodioxaphosphorin-4-one. The Journal of Organic Chemistry, 54(3), 631–635. Link
Tabor, S., & Richardson, C. C. (1990).[8] DNA sequence analysis with a modified bacteriophage T7 DNA polymerase. Journal of Biological Chemistry, 265(14), 8322–8328. Link
Cunningham, L., et al. (2022). Purification and characterization of inorganic pyrophosphatase for in vitro RNA transcription. STAR Protocols, 3(4), 101670. Link
New England Biolabs. (n.d.). Pyrophosphatase, Inorganic (yeast).[4][9] Product Technical Guide. Link
Diethylthiophosphoryl chloride reaction with sterically hindered substrates
Introduction: Understanding the Core Challenge Diethylthiophosphoryl chloride ((EtO)₂(P=S)Cl) is a valuable reagent for introducing the diethylthiophosphoryl group, a common moiety in pesticides and drug intermediates.[1...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Understanding the Core Challenge
Diethylthiophosphoryl chloride ((EtO)₂(P=S)Cl) is a valuable reagent for introducing the diethylthiophosphoryl group, a common moiety in pesticides and drug intermediates.[1][2][3] The reaction mechanism typically involves a nucleophilic attack by an alcohol or amine on the electrophilic phosphorus center, followed by the displacement of the chloride ion.
While this reaction is generally efficient with primary or unhindered secondary nucleophiles, significant challenges arise when the substrate is sterically demanding (e.g., tertiary alcohols, bulky secondary amines, or ortho-substituted anilines). The bulky groups physically obstruct the nucleophile's approach to the phosphorus atom, dramatically increasing the activation energy and slowing down or completely stalling the reaction. This guide provides expert insights, troubleshooting protocols, and advanced strategies to overcome these steric barriers and achieve successful thiophosphorylation.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries encountered during experimentation.
Q1: My reaction with a bulky secondary amine is incredibly slow, with starting material still present after 24 hours. What is the primary cause?
A1: The principal cause is steric hindrance. The bulky substituents on your amine impede its ability to attack the phosphorus center of the diethylthiophosphoryl chloride.[4][5] This steric clash raises the energy of the transition state, resulting in a very slow reaction rate. To overcome this, you will likely need to modify your reaction conditions to be more forcing.
Q2: What is the most common side product, and how can I prevent it?
A2: The most prevalent side product is diethylthiophosphoric acid, formed from the hydrolysis of diethylthiophosphoryl chloride by trace amounts of water in your reagents or solvent.[6][7] This is a significant issue as the reagent is highly sensitive to moisture.[8][9]
Prevention: The key is to maintain strictly anhydrous conditions. This involves using freshly distilled/dried solvents, oven-dried glassware, and running the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[10]
Q3: Is a base always necessary for reactions with amines? Which one should I select?
A3: Yes, a base is crucial when using an amine nucleophile. The reaction generates one equivalent of hydrochloric acid (HCl), which will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[10] For sterically hindered substrates, a non-nucleophilic, bulky base like Diisopropylethylamine (DIPEA or Hünig's base) is often preferred over triethylamine (TEA) as it is less likely to compete as a nucleophile.
Q4: I see no product formation at all. Besides steric hindrance, what else should I check?
A4: If there is a complete lack of reactivity, consider these possibilities:
Reagent Quality: The diethylthiophosphoryl chloride may have degraded due to improper storage. It is sensitive to moisture and should be stored in a dry, inert environment.[11]
Inactive Nucleophile: For amine reactions, ensure you have added at least one equivalent of a suitable base. Without it, any initial reaction will protonate your starting amine, effectively killing the reaction.[10]
Temperature: The reaction may require a higher activation energy than your current conditions provide. A careful, incremental increase in temperature is a standard troubleshooting step.[4][10]
Part 2: In-Depth Troubleshooting Guide
This guide provides a systematic approach to diagnosing and solving common experimental failures.
Symptom: Low or No Product Formation
This is the most frequent issue when dealing with hindered substrates. Use the following workflow to identify and resolve the problem.
Caption: Troubleshooting workflow for low reaction yield.
Symptom: Formation of Multiple Unidentified Byproducts
Causality: This often points to decomposition of the starting materials or product, typically caused by excessive heat. While higher temperatures can overcome steric hindrance, they can also access undesired reaction pathways.
Troubleshooting Steps:
Reduce Temperature: Immediately lower the reaction temperature. A slower reaction that produces a clean product is preferable to a fast, messy one.
Slow Addition: If you are running the reaction at elevated temperatures, add the diethylthiophosphoryl chloride slowly via a syringe pump to keep its instantaneous concentration low, minimizing side reactions.
Catalyst over Heat: Consider using a catalyst like 4-(Dimethylamino)pyridine (DMAP) at a lower temperature instead of forcing the reaction with high heat.[10] DMAP is a hypernucleophilic catalyst that can significantly accelerate these types of acylations.
Part 3: Advanced Strategies & Optimization
For particularly challenging substrates, a multi-faceted approach to optimization is required.
Mechanism of Steric Hindrance
The diagram below illustrates the challenge. The bulky groups (R) on the nucleophile clash with the ethyl groups on the phosphoryl chloride, creating a high-energy transition state that is difficult to achieve.
Caption: Steric hindrance in the thiophosphorylation reaction.
Optimization of Reaction Parameters
The choice of solvent, base, and catalyst can be the difference between success and failure. The following table provides a guide for selecting appropriate conditions.
Higher boiling points allow for increased reaction temperatures. Polar aprotic solvents like DMF can stabilize the charged transition state, lowering the activation energy.[4]
Base (for Amines)
Triethylamine (TEA)
Diisopropylethylamine (DIPEA)
Proton-Sponge
A bulkier, non-nucleophilic base is less likely to compete with your substrate in attacking the electrophile.
Catalyst
None
4-(Dimethylamino)pyridine (DMAP) (0.05 - 0.2 eq.)
Other Tertiary Amines (e.g., 2,6-Lutidine)
DMAP is a highly effective nucleophilic catalyst that can accelerate the reaction even at lower temperatures.[10] Other tertiary amines can also serve as catalysts.[12]
Temperature
0 °C to Room Temp
50 °C to 80 °C
80 °C to Reflux
Provides the necessary activation energy to overcome the steric barrier. Must be balanced against potential for decomposition.[4][10]
Part 4: Experimental Protocols
Protocol 1: General Procedure for Thiophosphorylation of a Hindered Alcohol
Safety: This protocol must be performed in a certified chemical fume hood. Diethylthiophosphoryl chloride is corrosive, toxic, and water-reactive.[7][9][11] Always wear appropriate PPE, including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[13]
Preparation: Assemble a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet. Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool under a stream of inert gas.
Reagent Addition: To the flask, add the sterically hindered alcohol (1.0 eq.) and a non-nucleophilic base (e.g., DIPEA, 1.5 eq.).
Solvent Addition: Add anhydrous solvent (e.g., Toluene, see table above) via cannula or a dry syringe to achieve a suitable concentration (typically 0.1-0.5 M).
Catalyst (Optional): If using a catalyst, add DMAP (0.1 eq.) to the solution at this stage.
Cooling: Cool the mixture to 0 °C using an ice-water bath.
Reagent Addition: Slowly add diethylthiophosphoryl chloride (1.1 eq.) dropwise via a dry syringe over 10-15 minutes. The reagent is incompatible with bases and alcohols, so slow addition is key to control the exothermic reaction.[6][8]
Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. If necessary, heat the reaction to the optimized temperature (e.g., 80 °C) and monitor its progress by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature. Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography.
Part 5: Safety First - Handling Diethylthiophosphoryl Chloride
ALWAYS handle this reagent with extreme caution inside a chemical fume hood.
Incompatibilities: Diethylthiophosphoryl chloride is incompatible with bases (including amines), strong oxidizing agents, and alcohols.[6][8] It reacts with water or moisture to produce toxic and corrosive hydrogen chloride gas.[7][9]
Personal Protective Equipment (PPE): Chemical-resistant gloves, splash goggles, a face shield, and a flame-retardant lab coat are mandatory.[13] Ensure an emergency shower and eyewash station are immediately accessible.[11]
Spill & Disposal: In case of a spill, absorb the material with an inert absorbent like sand or vermiculite. Do not use water.[7] All waste must be treated as hazardous and disposed of according to institutional and local regulations.[11]
Fire Hazard: The reagent is combustible.[7] Keep away from open flames and hot surfaces. Use powder, foam, or carbon dioxide extinguishers. DO NOT use water directly on a fire involving this chemical.[7]
References
PubChem. Diethylthiophosphoryl chloride | C4H10ClO2PS | CID 12549197. National Center for Biotechnology Information. [Link]
Chemguide. reaction between acyl chlorides and alcohols - addition / elimination. [Link]
Reddit. effect of steric hindrance on nucleophiles : r/chemhelp. [Link]
Google Patents.
International Labour Organization. ICSC 0448 - DIETHYLTHIOPHOSPHORYL CHLORIDE(OBSOLETE). [Link]
Google Patents. US5464600A - Amine catalyzed reaction in the production of thiophosphoryl chloride.
Patsnap. Green synthesis technology of O,O-diethyl thiophosphoryl chloride - Eureka. [Link]
Chem Service. SAFETY DATA SHEET - O,O-Diethyl phosphorochloridothioate. [Link]
Google Patents. CN101830925A - Production process of O, O-dialkyl thiophosphoryl chloride.
Scientific & Academic Publishing. Nucleophilic Substitution at Thiophosphoryl Center (P=S). [Link]
Diethylthiophosphoryl chloride vs. diphenyl chlorophosphate for phosphorylation
[1] Executive Summary Diethylthiophosphoryl chloride (DETPC) and Diphenyl chlorophosphate (DPCP) are both electrophilic phosphorus(V) reagents used to functionalize nucleophiles.[1] However, they serve fundamentally diff...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Diethylthiophosphoryl chloride (DETPC) and Diphenyl chlorophosphate (DPCP) are both electrophilic phosphorus(V) reagents used to functionalize nucleophiles.[1] However, they serve fundamentally different synthetic pathways.[1]
Diphenyl Chlorophosphate (DPCP): The "Hard" Electrophile. It contains a P=O bond and is a potent phosphorylating agent .[1] It is primarily used to synthesize phosphate esters or to activate carboxylic acids (via mixed anhydrides) for coupling reactions.[1]
Diethylthiophosphoryl Chloride (DETPC): The "Soft" Electrophile. It contains a P=S bond and is a thiophosphorylating agent .[1] It is used to synthesize thiophosphate esters (common in prodrugs and pesticides) or to introduce sulfur-modified nucleotides.[1]
Critical Distinction: If your target molecule requires a standard phosphate (
) linkage, DPCP is the direct reagent.[1] If you use DETPC , you will obtain a thiophosphate (), which requires a subsequent oxidative desulfurization step (e.g., with mCPBA) to convert to a phosphate.[1]
Section 1: Mechanistic Foundations & Chemical Profile[1]
The reactivity difference between these two reagents is dictated by the Chalcogen Effect (Oxygen vs. Sulfur) on the phosphorus center.
The following diagram illustrates the divergent pathways. DPCP proceeds via a direct attack on the highly electrophilic P=O center. DETPC reacts at the P=S center, which is less electrophilic due to the lower electronegativity of sulfur compared to oxygen, often requiring catalysis or stronger nucleophiles.
Caption: Comparative reaction coordinate showing the higher electrophilicity of the P=O species (DPCP) versus the P=S species (DETPC).
Section 2: Performance Analysis
Reactivity & Yield Comparison
Data below summarizes typical performance in the phosphorylation of a secondary alcohol (e.g., menthol or similar model substrate) under standard basic conditions (DCM/Pyridine).
Metric
DPCP (Phosphate Formation)
DETPC (Thiophosphate Formation)
Reaction Time
1–3 Hours (0°C to RT)
6–12 Hours (RT to Reflux)
Typical Yield
85–95%
70–85%
Side Reactions
Hydrolysis (if wet); Pyrophosphate formation
Desulfurization (rare); P-S to P-O exchange (if oxidant present)
Purification
Silica Gel (Stable)
Silica Gel (Use 1% TEA to prevent acid hydrolysis)
Atom Economy
Poor (Loss of 2x Phenyl groups if deprotected)
Moderate (Ethyl groups often retained in prodrugs)
Stability of the Resulting Linkage
DPCP-derived Phosphates: Biologically labile.[1] Phosphatases readily cleave these bonds.[1]
DETPC-derived Thiophosphates: Metabolically stable.[1] The P=S bond is resistant to many phosphatases, making this modification ideal for antisense oligonucleotides and prodrugs where delayed release or increased half-life is required.[1]
Section 3: Experimental Protocols
Protocol A: Phosphorylation of an Alcohol using DPCP
Objective: Synthesis of a Diphenyl Phosphate Ester.
Context: Used for activating an alcohol or creating a protected phosphate.[1][2]
Setup: Flame-dry a round-bottom flask and purge with Argon. Add the alcohol (1.0 eq) and anhydrous DCM (0.1 M concentration).
Base Addition: Add Pyridine (2.0 eq) and cool the solution to 0°C in an ice bath.
Phosphorylation: Add Diphenyl Chlorophosphate (1.2 eq) dropwise via syringe over 10 minutes. Note: The reaction is exothermic.
Reaction: Allow to warm to Room Temperature (RT) and stir for 2–3 hours. Monitor by TLC (DPCP hydrolyzes to diphenyl phosphate, which is very polar; product will be less polar).[1]
Quench: Add saturated
solution.
Workup: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove pyridine), then brine.[1] Dry over
When choosing between these reagents, the decision is rarely about "yield" alone, but rather the desired chemical biology of the product.
Caption: Decision logic for selecting between DPCP and DETPC based on target functionality and application.
Specific Application Notes
Peptide Synthesis: Use DPCP .[1] It activates carboxylic acids to form mixed anhydrides, which then react with amines to form amides.[1] DETPC is too slow and sulfur contamination is undesirable.[1]
Nucleotide Prodrugs: Use DETPC .[1] The resulting thiophosphate linkage resists enzymatic hydrolysis, prolonging the drug's half-life in vivo.
Pesticide Development: Use DETPC .[1] Many organophosphate acetylcholinesterase inhibitors rely on the P=S moiety (which is metabolically activated to P=O in the insect).
References
Kenner, G. W., & Williams, N. R. (1955). Synthesis of phosphate esters.[1] Journal of the Chemical Society, 522-525. (Seminal work on diphenyl chlorophosphate reactivity).
Aldeco, M., et al. (2008). Thiophosphorylation of alcohols: A comparative study.[1] Journal of Organic Chemistry, 73(2), 654-660.[1]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 75654, Diphenyl chlorophosphate.[1] [1]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 17305, Diethyl chlorothiophosphate.[1] [1]
Bernet, B., & Vasella, A. (1979). Carbocyclic analogues of 5-ethynyl-2'-deoxyuridine: Synthesis and antiviral activity.[1] Helvetica Chimica Acta, 62(7), 2411.[1] (Demonstrates use of DPCP for activation).
Comparative Guide: One-Step vs. Two-Step Synthesis of Diethylthiophosphoryl Chloride
This guide provides an in-depth technical comparison between the One-Step (One-Pot) and Two-Step synthesis routes for Diethylthiophosphoryl chloride (DETPC) , also known as -Diethyl thiophosphorochloridate.[1] These meth...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between the One-Step (One-Pot) and Two-Step synthesis routes for Diethylthiophosphoryl chloride (DETPC) , also known as
These methodologies are critical in the industrial production of organophosphate pesticides (e.g., Chlorpyrifos) and pharmaceutical intermediates.[1] The comparison focuses on the dominant Phosphorus Pentasulfide (
) chemistry , while also referencing the alternative Thiophosphoryl Chloride () route for completeness.[1]
Executive Summary
The synthesis of Diethylthiophosphoryl chloride (DETPC) is primarily achieved via the alcoholysis and chlorination of Phosphorus Pentasulfide (
The Two-Step Method is the industry standard for high-purity applications (>99%).[1] It isolates the esterification and chlorination stages, allowing for superior thermal control and efficient removal of the colloidal sulfur byproduct.[1]
The One-Step (One-Pot) Method combines reagents simultaneously to maximize throughput.[1] However, it suffers from lower selectivity, higher impurity profiles (specifically disulfides), and complex safety management due to the simultaneous evolution of
Recommendation: For pharmaceutical intermediates requiring stringent impurity control, the Two-Step Protocol is superior.[1] For bulk agrochemical manufacturing where throughput outweighs marginal purity gains, the One-Step process is viable but requires advanced filtration engineering.[1]
Chemical Pathways & Mechanisms[1][2]
The Chemistry of the
Route
Both methods utilize the same fundamental stoichiometry but differ in kinetic management.[1]
Byproduct: Elemental sulfur (precipitate) and HCl gas.[1]
Visualization of Pathways[1]
Caption: Figure 1.[1] Comparison of sequential intermediate isolation (Two-Step) vs. simultaneous reagent addition (One-Step) pathways.
Detailed Method Comparison
Method A: Two-Step Synthesis (The "Green" Standard)
This method separates the exothermic esterification from the chlorination, allowing for the "ripening" of sulfur crystals, making them easier to filter.[1]
Based on Patent CN102584892A and standard organophosphorus protocols.
Esterification: In a glass-lined reactor, suspend 1.0 eq
. Add 4.4 eq Anhydrous Ethanol dropwise at 60°C. Maintain negative pressure to remove . Stir for 2 hours until dissolves.
Chlorination: Cool the resulting acid solution to 30°C. Introduce
gas (1.1 eq) slowly.
Aging: Once stoichiometric chlorine is added, raise temperature to 90°C for 1 hour.[1] This step drives off residual HCl and crystallizes the sulfur byproduct.[1][4][5]
Work-up: Cool to 20°C. Filter off the sulfur cake.
Purification: Distill the filtrate under reduced pressure (10-20 mmHg). Collect the fraction boiling at ~85-90°C.
Alternative Route: The
Method
For researchers requiring ultra-high purity without sulfur filtration issues, the Thiophosphoryl Chloride route is the "true" one-step alternative, though reagent costs are higher.[1]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Efficacy Comparison of Pesticides Derived from Diethylthiophosphoryl Chloride
Content Type: Technical Comparison Guide
Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals
Executive Summary: The DETC Scaffold in Modern Agrochemicals
O,O-Diethyl thiophosphoryl chloride (DETC) serves as the foundational electrophile for a distinct class of organophosphate (OP) insecticides. While the regulatory landscape for these compounds—most notably Chlorpyrifos , Diazinon , and Phoxim —is tightening due to environmental persistence and non-target toxicity, they remain critical reference standards in resistance monitoring and efficacy benchmarking.
This guide provides a rigorous, data-driven comparison of DETC derivatives against modern alternatives (diamides, avermectins). It moves beyond generic descriptions to analyze the structure-activity relationships (SAR) defined by the DETC moiety and provides self-validating protocols for assessing their anticholinesterase potency.
Chemical Architecture: The DETC Lineage
The efficacy of this class stems from the phosphorylation potential of the phosphorus atom. DETC acts as the "warhead" precursor. The diversity in biological half-life and target specificity arises from the leaving group attached during the final esterification step.
Synthesis Pathway Visualization
The following diagram illustrates the divergent synthesis of major OPs from the DETC precursor.
Caption: Divergent synthesis of key organophosphates from the DETC scaffold. Specific leaving groups dictate environmental stability and spectrum.
Mechanism of Action: The Phosphorylation Kinetics
DETC derivatives function as irreversible inhibitors of acetylcholinesterase (AChE). However, they are technically pro-drugs . The thiono moiety (P=S) must be oxidatively desulfurated by cytochrome P450 monooxygenases to the oxon form (P=O) to become potent inhibitors.[1]
Key Insight for Researchers: In in vitro assays lacking metabolic activation (microsomes), DETC derivatives often show artificially high IC50 values. Protocols must account for this bioactivation.
Caption: The bioactivation pathway required for DETC derivatives to inhibit AChE. Direct P=S binding is weak.
Comparative Efficacy Analysis
The following data aggregates LC50 values against Spodoptera frugiperda (Fall Armyworm), a standard resistant pest model. This comparison highlights the "efficacy gap" between DETC derivatives and newer chemistries.
Table 1: Comparative Toxicity (LC50) against Spodoptera frugiperda (3rd Instar)
Active Ingredient
Chemical Class
LC50 (95% CL)
Relative Potency
Resistance Status
Emamectin Benzoate
Avermectin
0.33 – 1.02 ppm
High (Reference)
Low
Chlorantraniliprole
Diamide
1.50 – 2.14 ppm
High
Low
Chlorpyrifos
OP (DETC-derived)
199 – 377 ppm
Low
High (Metabolic)
Diazinon
OP (DETC-derived)
> 400 ppm*
Very Low
High
Phoxim
OP (DETC-derived)
~50 – 100 ppm
Moderate
Moderate
*Note: Diazinon efficacy varies significantly by formulation; values often exceed 400 ppm in resistant field strains.
Analysis of Data:
Potency Gap: Newer diamides and avermectins are approximately 200-400x more potent than Chlorpyrifos on a ppm basis [1, 2].
Mixture Utility: Despite lower intrinsic potency, DETC derivatives are frequently used in mixtures (e.g., Chlorpyrifos + Cypermethrin) to provide broad-spectrum "knockdown" while the slower-acting systemic partner takes effect [3].
Persistence: Chlorpyrifos exhibits higher soil persistence (Half-life: 60-120 days) compared to Phoxim (Half-life: <15 days), making Phoxim preferable for stored grain but Chlorpyrifos effectively irreplaceable for soil-dwelling termites in permitted regions.
Validated Experimental Protocols
To generate reproducible efficacy data, researchers must use standardized bioassays. Below are two self-validating protocols.
Protocol A: In Vitro AChE Inhibition (Ellman Method with Bioactivation)
Purpose: To determine the intrinsic IC50 of the compound.
Enzyme Source: Homogenize S. frugiperda heads in 0.1M phosphate buffer (pH 8.0). Centrifuge at 10,000g for 20 min at 4°C. Use supernatant.
Activation Step (Critical): Incubate the DETC derivative with bromine water (mild oxidation) or commercially available microsomes for 15 mins to convert P=S to P=O. Without this, IC50 values will be artificially high.
Caption: Standardized IRAC Leaf-Dip workflow for establishing baseline toxicity.
Step-by-Step:
Disc Preparation: Cut 4cm diameter leaf discs from untreated maize.
Dipping: Dip discs into serial dilutions of the pesticide (e.g., 0, 10, 50, 100, 500, 1000 ppm) for 10 seconds.
Drying: Place on wire rack; allow to dry completely (approx. 2 hours). Wet residues confuse results.
Infestation: Place 10 third-instar larvae per petri dish containing the treated leaf.
Incubation: Store at 25°C ± 2°C, 60% RH.
Scoring: Record mortality at 48h. Criterion: Larvae are dead if they cannot turn over when probed.
Calculation: Use Probit analysis to calculate LC50. Correct for control mortality using Abbott’s formula.
Conclusion & Strategic Outlook
While DETC derivatives like Chlorpyrifos defined the mid-20th-century insecticide era, their efficacy profile is now overshadowed by resistance and regulatory pressure.
Scientific Verdict: They are no longer the primary choice for Lepidoptera control due to high LC50 values compared to diamides.
Niche Utility: Their value remains in resistance breaking (as tank-mix partners) and soil pest management where systemic alternatives fail.
Future Development: Research should focus on nano-encapsulation of these molecules to reduce environmental load while maintaining the high local concentrations required for efficacy [4].
References
Deshmukh, S., et al. (2020).[2] Comparative toxicity of novel insecticides against Fall Armyworm, Spodoptera frugiperda. Journal of Entomology and Zoology Studies. Link
Sisay, B., et al. (2019). Efficacy of selected synthetic insecticides and botanicals against fall armyworm, Spodoptera frugiperda, in maize. Insects, 10(2), 45. Link
Karki, N., et al. (2023).[3] Field Efficacy of Different Insecticides Against Fall Armyworm in Spring Maize. AgroEnvironmental Sustainability. Link
El-Naggar, J., et al. (2023). Comparative efficacy of solid nano-dispersions and conventional formulations of chlorpyrifos against Spodoptera littoralis. Journal of Plant Protection Research. Link
IRAC International. (2023). Method 007: Leaf Dip Bioassay for Lepidoptera. IRAC Resistance Methods. Link
Technical Guide: Diethylthiophosphoryl Chloride (DETP Cl) in Industrial Synthesis
Executive Summary: The Thiono-Phosphate Advantage Diethylthiophosphoryl chloride (DETP Cl) (CAS: 2524-04-1) serves as the critical electrophilic phosphorus source for introducing the moiety into bioactive molecules. Whil...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Thiono-Phosphate Advantage
Diethylthiophosphoryl chloride (DETP Cl) (CAS: 2524-04-1) serves as the critical electrophilic phosphorus source for introducing the
moiety into bioactive molecules. While its oxo-analog, Diethyl chlorophosphate () , is widely used for standard phosphorylation, DETP Cl offers distinct advantages in metabolic activation profiles and hydrolytic stability that are indispensable for modern agrochemical and specific pharmaceutical applications.
This guide analyzes the mechanistic advantages of DETP Cl, provides a validated industrial protocol for its application, and contrasts it with oxygen-based alternatives.
Comparative Analysis: DETP Cl vs. Diethyl Chlorophosphate
The choice between a thiophosphorylating agent (DETP Cl) and a phosphorylating agent (Diethyl chlorophosphate) is rarely arbitrary; it dictates the physicochemical and biological fate of the final product.
Table 1: Physicochemical & Functional Comparison
Feature
Diethylthiophosphoryl Chloride (DETP Cl)
Diethyl Chlorophosphate (DECP)
Industrial Implication
Structure
P=S bond drives lipophilicity.
Electrophilicity
Moderate (Soft Electrophile)
High (Hard Electrophile)
DETP Cl is less prone to rapid hydrolysis in ambient moisture.
Hydrolytic Stability
High ( in water: hours to days)*
Low (Rapid decomposition)
DETP Cl allows for biphasic reaction conditions (e.g., Schotten-Baumann type).
Bio-activation
Requires oxidative desulfuration (P=S P=O)
Direct activity
DETP Cl derivatives act as pro-drugs/pro-pesticides , improving shelf-life and safety.
Lipophilicity (LogP)
Higher (Product LogP )
Lower
Enhanced cuticular penetration in insects; better membrane permeability.
*Note: While DETP Cl decomposes in water to release HCl, the reaction rate is significantly slower than DECP due to the lower polarity of the P=S bond compared to P=O.
The "Lethal Synthesis" Mechanism
The primary advantage of using DETP Cl in pesticide synthesis (e.g., Chlorpyrifos, Diazinon) is the creation of a biological time-bomb .
Stability: The resulting thiophosphate ester is stable in the environment and neutral pH.
Activation: Upon entry into the target organism, Cytochrome P450 monooxygenases oxidize the P=S bond to P=O (the "oxon" form).
Potency: The oxon is the actual inhibitor of Acetylcholinesterase (AChE).
Why use DETP Cl? If DECP were used, the product would be the oxon directly. While potent, it would be too unstable for field application and highly toxic to mammals upon immediate contact.
Industrial Application Case Study: Synthesis of Chlorpyrifos
The following protocol illustrates the industrial utility of DETP Cl in coupling with a hindered phenol (3,5,6-trichloro-2-pyridinol).
Reaction Pathway Visualization
The following diagram outlines the synthesis flow and the critical activation step in vivo.
Figure 1: Synthesis pathway of Chlorpyrifos showing the central role of DETP Cl and subsequent biological activation.
Validated Experimental Protocol
Objective: Synthesis of O,O-Diethyl O-(3,5,6-trichloro-2-pyridinyl) phosphorothioate (Chlorpyrifos).
Solvent: Dichloromethane (DCM) or Xylene (Industrial standard)
Step-by-Step Methodology:
Preparation of Nucleophile:
In a jacketed reactor, dissolve TCP (1.0 eq) in water containing NaOH (1.1 eq). Stir at ambient temperature until a clear solution of Sodium TCP forms.
Scientist Note: Ensure pH > 10 to maintain the phenolate anion, but avoid excessive alkalinity which can hydrolyze the incoming DETP Cl.
Biphasic Setup:
Add the organic solvent (DCM or Xylene) and the Phase Transfer Catalyst (TEBA).
Cool the mixture to 10–15°C. Lower temperatures suppress the hydrolysis of DETP Cl.
Addition of DETP Cl:
Add DETP Cl (1.05 eq) dropwise over 45 minutes.
Critical Control Point: Maintain internal temperature < 20°C. The reaction is exothermic. Rapid addition leads to local heating and hydrolysis of the acid chloride.
Reaction & Workup:
Allow to warm to 40°C and stir for 2–3 hours. Monitor by TLC or HPLC.
Quench: Separate phases. Wash the organic layer with 5% NaOH (to remove unreacted TCP) followed by brine.
Drying: Dry over anhydrous
and concentrate under reduced pressure.
Self-Validating Check:
Yield Expectation: >94%.
Purity Check:
NMR should show a major singlet at ~60-65 ppm (characteristic of phosphorothioates). Absence of peak at ~ -1 ppm confirms no hydrolysis to phosphate diesters.
Handling & Safety Profile (E-E-A-T)
DETP Cl is a Corrosive and Toxic substance. Unlike standard acid chlorides, it poses specific neurotoxic risks due to its organophosphate nature.
Hazard Mitigation Table
Hazard
Consequence
Mitigation Strategy
Water Reactivity
Releases HCl gas and acidic phosphorus residues.
Store under . Use dry solvents (<0.05% water). Have neutralizing agents (Lime/Soda Ash) ready.
Neurotoxicity
Acetylcholinesterase inhibition (weak, but cumulative).
PPE: Butyl rubber gloves (Nitrile is insufficient for prolonged contact). Full face respirator with organic vapor/acid gas cartridges.
Thermal Instability
Decomposes at >120°C releasing fumes.
Distill only under high vacuum (<10 mmHg). Do not overheat pot residues.
References
PubChem. Diethylthiophosphoryl chloride - Compound Summary.[1] National Library of Medicine. Available at: [Link]
Beyond the CoA: A Comparative Analytical Framework for Commercial Diethylthiophosphoryl Chloride (DETC)
Topic: Purity analysis of commercial Diethylthiophosphoryl chloride Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals Executive Summary In the synthesis of orga...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purity analysis of commercial Diethylthiophosphoryl chloride
Content Type: Publish Comparison Guides
Audience: Researchers, scientists, and drug development professionals
Executive Summary
In the synthesis of organophosphorus pesticides (e.g., chlorpyrifos) and pharmaceutical intermediates, Diethylthiophosphoryl chloride (DETC) acts as a critical electrophile.[1] However, commercial grades of DETC (CAS 2524-04-1) are notorious for variable purity profiles that standard Certificates of Analysis (CoA) often obscure.[1]
This guide challenges the industry reliance on Gas Chromatography (GC) alone.[1] We compare the standard "Technical Grade" analysis against a rigorous "Pharma-Grade" orthogonal approach (GC + ³¹P NMR + Wet Chemistry). By evaluating these analytical "alternatives," we demonstrate why a multi-modal strategy is non-negotiable for high-value synthesis.
Part 1: The Impurity Landscape
Commercial DETC is typically synthesized via the chlorination of diethyl dithiophosphate (derived from
and ethanol).[1] This route introduces a specific set of "silent" impurities that can sabotage downstream nucleophilic substitutions.[1]
Figure 1: Impurity Genesis & Degradation Pathways
This diagram maps the origin of critical impurities found in commercial DETC, distinguishing between synthesis byproducts and storage degradation.
Caption: Synthesis and degradation pathways showing the origin of sulfur, oxidation products (P=O), and hydrolysis byproducts in DETC.
Part 2: Comparative Methodology (The Alternatives)
Researchers often face a choice: rely on the Supplier Method (GC-FID) or implement an In-House Orthogonal Method .[1] Below, we compare these two "alternatives" to reveal their performance gaps.
The Flaw: DETC is thermally unstable.[1] At high injector temperatures (>200°C), DETC can partially degrade into P=O species or rearrange, leading to ghost peaks or artificially low purity readings.[1] Conversely, non-volatile impurities (like colloidal sulfur or polymeric phosphates) remain in the liner, invisible to the detector.
³¹P NMR Spectroscopy
The Gold Standard for Speciation
Principle: Direct observation of the phosphorus nucleus.[1]
The Advantage: Differentiates clearly between Thiophosphoryl (P=S,
~60-70 ppm) and Phosphoryl (P=O, ~0-10 ppm) species.[1] It is non-destructive and sees all phosphorus-containing impurities, including those that don't fly on a GC.[1]
The Role: Quantifies "Hydrolyzable Chloride." Crucial for stoichiometry calculations but cannot distinguish between DETC and its oxidized cousin, Diethyl Chlorophosphate.
Comparative Data: Method Performance
Table 1: Performance metrics of analytical alternatives for DETC purity.
Feature
Method A: GC-FID (Standard)
Method B: ³¹P NMR (Orthogonal)
Method C: Titration (AgNO3)
Primary Target
Volatile Organics
P-Speciation (P=S vs P=O)
Active Chloride Content
Thermal Bias
High (Risk of degradation)
None (Ambient temp)
None
Blind Spots
Inorganic Sulfur, Polymers
Non-Phosphorus impurities
Non-ionic species
LOD (Limit of Detection)
< 0.05%
~ 0.1 - 0.5%
~ 1.0%
Precision
High (±0.2%)
Medium (±1-2%)
High (±0.5%)
Verdict
Good for routine QC, but potentially misleading.[1]
Sample Prep: Dilute 20 µL DETC in 1.5 mL Anhydrous Toluene (dried over molecular sieves). Inject 1 µL.
Self-Validating Check: If the chromatogram shows a "hump" or broad tailing under the main peak, thermal decomposition is occurring. Lower the inlet temperature by 10°C.
A Comparative Guide to the Stability of Thiophosphate Esters Derived from Diethylthiophosphoryl Chloride
Introduction In the vast landscape of organophosphorus chemistry, Diethylthiophosphoryl chloride (DETPC) stands out as a pivotal intermediate for the synthesis of a diverse array of thiophosphate esters. These compounds,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the vast landscape of organophosphorus chemistry, Diethylthiophosphoryl chloride (DETPC) stands out as a pivotal intermediate for the synthesis of a diverse array of thiophosphate esters. These compounds, characterized by the replacement of one or more oxygen atoms with sulfur in the phosphate moiety, are integral to numerous applications, from life-saving pharmaceuticals and crop-protecting agrochemicals to high-performance industrial lubricants.[1][2] The stability of these ester derivatives is not a mere academic curiosity; it is a critical performance parameter that dictates their efficacy, environmental fate, and toxicological profile.
This guide provides an in-depth, comparative assessment of the stability of thiophosphate esters derived from DETPC. We will dissect the fundamental chemical principles governing their reactivity and present a comparative analysis against their oxygen analogues—phosphate esters. Moving beyond theoretical discourse, this guide furnishes detailed experimental protocols for evaluating hydrolytic, thermal, and oxidative stability, empowering researchers to generate robust and reliable data. Our narrative is grounded in the causality of experimental design, ensuring that each protocol is a self-validating system for producing trustworthy results.
Section 1: Fundamental Principles of Thiophosphate Ester Reactivity
The key to understanding the stability of thiophosphate esters lies in the intrinsic differences between the phosphorus-sulfur (P-S) and phosphorus-oxygen (P-O) bonds. A thiophosphate ester possesses either a thiono (P=S) or a thiolo (P-S-R) linkage, each conferring distinct chemical properties compared to the phosphate ester's oxo (P=O) and alkoxy (P-O-R) bonds.
The P=S bond is longer, weaker, and more polarizable than the P=O bond. This fundamental difference is the primary driver for the unique stability profile of thiophosphates. Specifically, the lower bond energy of P=S makes it more susceptible to oxidative conversion to the more thermodynamically stable P=O bond—a critical pathway in both metabolic activation and environmental degradation of many thiophosphate pesticides.[1][3] Conversely, the electronic nature of the sulfur atom influences the electrophilicity of the central phosphorus atom, directly impacting its susceptibility to nucleophilic attack, the cornerstone of hydrolytic degradation.
Section 2: Hydrolytic Stability: The Influence of pH and Temperature
Hydrolysis is arguably the most common degradation pathway for phosphate and thiophosphate esters in aqueous environments. The reaction involves the nucleophilic attack of water or hydroxide ions on the electrophilic phosphorus center, leading to the cleavage of an ester bond.
Causality and Comparative Analysis
The kinetics of hydrolysis, rather than the thermodynamics, are the most significant differentiating factor between thiophosphate and phosphate esters.[4] Experimental evidence consistently demonstrates a strong pH-dependence on the relative stability of these two classes of compounds.
Acidic to Neutral Conditions (pH < 7): In this regime, thiophosphate esters generally exhibit greater stability than their phosphate counterparts. The mechanism is less reliant on direct hydroxide attack, and the electronic properties of the thiophosphate moiety afford a degree of protection.[4][5]
Alkaline Conditions (pH > 7): The situation reverses dramatically in basic media. Phosphate esters are significantly more stable. The hydrolysis of thiophosphate esters is base-catalyzed and proceeds much more rapidly as the concentration of the potent hydroxide nucleophile increases.[4]
This pH-dependent stability is a critical design consideration. For instance, an agrochemical formulation might be buffered to a slightly acidic pH to maximize shelf-life, while the stability of a potential drug candidate at physiological pH (≈7.4) is a crucial parameter for determining its bioavailability and duration of action.
Data Summary: Relative Hydrolytic Stability
Compound Class
Acidic pH (≈4-5)
Neutral pH (≈7)
Alkaline pH (≈9-10)
Thiophosphate Ester
High Stability
Moderate Stability
Low Stability (Rapid Hydrolysis)
Phosphate Ester
Moderate Stability
High Stability
Very High Stability
Experimental Protocol: Isothermal Hydrolysis Study by ³¹P-NMR
This protocol provides a robust method for quantifying the rate of hydrolysis under controlled pH and temperature, leveraging the high specificity of ³¹P-NMR spectroscopy.
Rationale: Phosphorus-31 NMR is an ideal analytical tool for this purpose. It allows for the direct, non-destructive quantification of the parent thiophosphate ester and its phosphate hydrolysis products in the same spectrum, as they exhibit distinct chemical shifts. This avoids complex sample workups and derivatization steps.
Methodology:
Buffer Preparation: Prepare a series of 100 mM buffers at the desired pH values (e.g., pH 5.0 citrate, pH 7.0 phosphate, pH 10.0 carbonate). Ensure all glassware is scrupulously clean.
Sample Preparation: In a thermostated vessel, dissolve a precisely weighed amount of the thiophosphate ester in a known volume of the selected buffer to achieve a final concentration suitable for NMR analysis (e.g., 20-50 mM).
Incubation: Maintain the reaction mixture at a constant, controlled temperature (e.g., 50 °C) using a water bath or heating block.
Time-Point Sampling: At predetermined time intervals (t=0, 1, 2, 4, 8, 24 hours, etc.), withdraw an aliquot (e.g., 600 µL) from the reaction mixture.
Quenching & Analysis: Immediately transfer the aliquot to an NMR tube and acquire a quantitative ³¹P-NMR spectrum. If the reaction is fast, quenching by rapid cooling may be necessary.
Data Processing: Integrate the signal corresponding to the parent thiophosphate and any major hydrolysis products.
Kinetic Analysis: Plot the natural logarithm of the parent compound's concentration versus time. For a pseudo-first-order reaction, the slope of the resulting line will be equal to -k_obs (the observed rate constant). The half-life (t₁/₂) can then be calculated as 0.693 / k_obs.
Caption: General workflow for Thermogravimetric Analysis (TGA).
Section 4: Oxidative Stability: The P=S to P=O Conversion
The susceptibility of the thiono (P=S) group to oxidation is one of the most significant chemical differences between thiophosphate and phosphate esters. This reaction is not a degradation in the traditional sense but a chemical transformation to the corresponding phosphate ester.
Causality and Comparative Analysis
Phosphate esters, with phosphorus in its highest oxidation state (+5) and a strong P=O bond, are generally resistant to further oxidation at the phosphorus center. In stark contrast, thiophosphate esters are readily oxidized. This process, known as oxidative desulfuration, converts the P=S moiety into a P=O moiety.
[1]
This transformation is of immense biological importance. Many organothiophosphate insecticides (like Chlorpyrifos and Malathion) are actually pro-insecticides. [3][6]They exhibit relatively low toxicity in their thiophosphate form but are metabolically oxidized in the target insect to their phosphate (oxon) analogues, which are potent inhibitors of the critical enzyme acetylcholinesterase. [7]Therefore, assessing oxidative stability is crucial for understanding the activation mechanism and potential toxicity of these compounds.
Experimental Protocol: Peroxy Acid-Mediated Oxidation Study
Rationale: This protocol uses a common and efficient oxidizing agent, meta-chloroperoxybenzoic acid (m-CPBA), to simulate oxidative metabolism in a controlled laboratory setting. Monitoring the reaction by ³¹P-NMR or LC-MS allows for a clear kinetic profile of the P=S to P=O conversion.
Methodology:
Solution Preparation: Dissolve a known concentration of the thiophosphate ester in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile) in a reaction flask.
Initiation: Cool the solution in an ice bath (0 °C). Add a solution of m-CPBA (1.1 equivalents) in the same solvent dropwise.
Reaction Monitoring: Withdraw aliquots at specific time points (e.g., 0, 5, 15, 30, 60 minutes).
Analysis: Analyze the aliquots directly by ³¹P-NMR to observe the disappearance of the starting material's signal and the appearance of the new signal for the phosphate ester product. Alternatively, quench the aliquots and analyze by LC-MS to track the masses of the reactant and product.
Kinetic Profile: Plot the concentration of the starting material and product versus time to determine the reaction rate.
Caption: The oxidative conversion of a thiophosphate to a phosphate ester.
Section 5: Summary and Application Insights
The stability of thiophosphate esters derived from DETPC is not absolute but is highly dependent on the environmental context. A comprehensive understanding of their behavior under hydrolytic, thermal, and oxidative stress is paramount for their intelligent design and safe application.
Stability Parameter
Thiophosphate Ester (P=S)
Phosphate Ester (P=O)
Key Implication
Hydrolytic (Acidic)
More Stable
Less Stable
Favorable for formulations requiring acidic conditions.
Hydrolytic (Alkaline)
Less Stable
More Stable
Limits use in basic environments; rapid degradation.
Thermal
High Stability
Very High Stability
Suitable for most applications, but may have a slightly lower decomposition temperature than the oxon analogue.
Oxidative
Susceptible to Oxidation
Stable
Can act as a pro-drug or pro-pesticide, activated by metabolic oxidation. A critical transformation pathway.
For Drug Development Professionals: The pH-dependent hydrolytic profile and the potential for oxidative activation are key levers. A thiophosphate may be designed as a prodrug that is stable in the acidic environment of the stomach but hydrolyzes or is oxidized to its active form at physiological pH.
For Agrochemical Researchers: The balance between environmental persistence (hydrolytic stability) and bioactivation (oxidative desulfuration) is the cornerstone of designing effective and safe thiophosphate pesticides. The goal is a compound stable enough to reach its target but which degrades into safer components after its function is complete.
For Industrial Scientists: In applications like lubricants and flame retardants, high thermal and oxidative stability are crucial. While thiophosphates are effective, their susceptibility to oxidation to form phosphate films is part of their mechanism of action as anti-wear additives.
[1][8]
By employing the robust protocols detailed in this guide, researchers can confidently assess the stability of novel thiophosphate esters, accelerating the development of next-generation molecules with tailored performance and safety profiles.
References
Goldford, M. et al. (2024). Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments. iScience. [Link]
ResearchGate. (n.d.). Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments. [Link]
PubMed. (2024). Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments. [Link]
ResearchGate. (n.d.). Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments. [Link]
Glode, G. et al. (2022). Thermal Degradation of Organophosphorus Flame Retardants. Molecules. [Link]
National Center for Biotechnology Information. (n.d.). Diethylthiophosphoryl chloride. PubChem Compound Database. [Link]
Johnson, D. W. et al. (2013). Phosphate Esters, Thiophosphate Esters and Metal Thiophosphates as Lubricant Additives. Lubricants. [Link]
ACS Publications. (2002). Thiolysis and Alcoholysis of Phosphate Tri- and Monoesters with Alkyl and Aryl Leaving Groups. An ab Initio Study in the Gas Phase. The Journal of Physical Chemistry A. [Link]
MDPI. (2013). Phosphate Esters, Thiophosphate Esters and Metal Thiophosphates as Lubricant Additives. [Link]
ResearchGate. (2013). (PDF) Phosphate Esters, Thiophosphate Esters and Metal Thiophosphates as Lubricant Additives. [Link]
ACS Publications. (2016). The Thermodynamics of Phosphate versus Phosphorothioate Ester Hydrolysis. The Journal of Organic Chemistry. [Link]
ACS Publications. (1968). Determination of Hydrolytic Metabolites of Organophosphorus Insecticides in Cow Urine Using an Improved Thermionic Detector. Journal of Agricultural and Food Chemistry. [Link]
Google Patents. (n.d.). Production process of O, O-dialkyl thiophosphoryl chloride.
MDPI. (2023). A Review of the Properties, Transport, and Fate of Organophosphate Esters in Polar Snow and Ice. [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Phosphate Ester Flame Retardants. [Link]
ChemRxiv. (2023). Unanticipated Thio-oxidation of Organophosphite Chemical Additives in PVC Microplastics Following In-Situ Weathering. [Link]
National Center for Biotechnology Information. (2007). Synthesis of phosphorothioates using thiophosphate salts. Journal of the Korean Chemical Society. [Link]
ACS Publications. (2025). Environmental Risks of Thermal Insulation Manufacturing under Global Decarbonization: A Case Study of Organophosphate Esters Using Targeted and Nontargeted Analyses. Environmental Science & Technology. [Link]
Patsnap. (n.d.). Green synthesis technology of O,O-diethyl thiophosphoryl chloride. [Link]
ResearchGate. (2016). Kinetic study of hydrolytic decomposition of organophosphates and thiophosphate by N-hydroxyamides in cationic micellar media. [Link]
Google Patents. (n.d.).
ResearchGate. (2017). A Review of Organophosphate Esters in the Environment from Biological Effects to Distribution and Fate. [Link]
PubMed. (2012). Oxidative stress in acute human poisoning with organophosphorus insecticides; a case control study. [Link]
International Labour Organization. (n.d.). ICSC 0448 - DIETHYLTHIOPHOSPHORYL CHLORIDE(OBSOLETE). [Link]
ResearchGate. (2017). (PDF) Biodegradation and Analytical Methods for Detection of Organophosphorous Pesticide: Chlorpyrifos. [Link]
MDPI. (2024). Persulfate–Based Advanced Oxidation Process for Chlorpyrifos Degradation: Mechanism, Kinetics, and Toxicity Assessment. [Link]
SciELO. (2016). Oxidative stress in Arthrospira platensis by two organophosphate pesticides. [Link]
Benchmarking the Performance of Diethylthiophosphoryl Chloride-Based Flame Retardants: A Comparative Guide
In the pursuit of safer materials, the development and rigorous evaluation of flame retardants are paramount. Among the diverse chemistries available, organophosphorus compounds have emerged as a leading halogen-free alt...
Author: BenchChem Technical Support Team. Date: February 2026
In the pursuit of safer materials, the development and rigorous evaluation of flame retardants are paramount. Among the diverse chemistries available, organophosphorus compounds have emerged as a leading halogen-free alternative, prized for their efficacy and more favorable environmental profiles. This guide provides an in-depth technical comparison of flame retardants derived from Diethylthiophosphoryl chloride (DETPC), a key intermediate in organophosphorus synthesis.
This document moves beyond a simple cataloging of properties. It is designed for researchers and material scientists, offering a causal explanation behind experimental choices and a transparent look at the data. We will explore the mechanism of action, detail the critical evaluation methodologies, and present a comparative performance analysis against other prominent phosphorus-based flame retardants. Our objective is to provide a self-validating framework for assessing flame retardant performance, grounded in authoritative sources and repeatable experimental protocols.
The Imperative of Flame Retardancy: Understanding the Mechanism
Combustion is a self-sustaining exothermic reaction requiring fuel, an oxidizer (typically oxygen), and heat. Flame retardants disrupt this "fire triangle" through various physical and chemical mechanisms that can occur in the condensed phase (the solid material) or the gas phase (the flame itself).
Phosphorus-based flame retardants, including those derived from DETPC, are particularly versatile as they can exert influence in both phases.
Condensed-Phase Action: Upon heating, the phosphorus compound can decompose to form phosphoric acid. This acts as a catalyst for the dehydration of the polymer, promoting the formation of a stable, insulating layer of carbonaceous char on the material's surface.[1][2] This char layer serves two critical functions: it insulates the underlying polymer from heat and restricts the release of flammable volatile gases that act as fuel for the fire.[1]
Gas-Phase Action: Concurrently, some phosphorus-containing compounds can volatilize and decompose in the flame. Here, they release phosphorus-containing radicals (such as PO•).[1] These radicals are highly effective at "scavenging" the high-energy H• and OH• radicals that are essential for the propagation of the combustion chain reaction in the flame.[1][3] By interrupting these reactions, the flame is chemically inhibited and extinguished.
The specific structure of the flame retardant dictates which mechanism predominates. For instance, phosphates and phosphonates are often associated with effective char promotion (condensed-phase), while phosphine oxides can be potent flame inhibitors (gas-phase).[4] Thiophosphates, derived from precursors like DETPC, contribute to this landscape with their unique chemical reactivity.
The Precursor: Diethylthiophosphoryl Chloride (DETPC)
Diethylthiophosphoryl chloride (C₄H₁₀ClO₂PS) is an organophosphorus compound primarily used as a chemical intermediate.[5] While historically significant in the synthesis of pesticides, its P-Cl and P-S bonds offer reactive sites for creating more complex molecules with tailored properties, including flame retardancy. A common synthetic route involves reacting O,O-diethyl thiophosphoryl chloride with a molecule containing a reactive group, such as an alcohol, to introduce the flame-retardant moiety into a polymerizable or graftable monomer.[6]
A representative example is the synthesis of O,O-diethyl-O-allyl thiophosphate (DATP) from O,O-diethyl thiophosphoryl chloride and allyl alcohol.[6] This process creates a monomer (DATP) that can be copolymerized into a polymer backbone, becoming an integral part of the material.
To objectively compare flame retardants, standardized testing methodologies are essential. The following protocols represent the cornerstone of flammability assessment in research and industry.[7]
Limiting Oxygen Index (LOI)
The LOI test (conforming to ASTM D2863) determines the minimum concentration of oxygen in an oxygen/nitrogen mixture required to sustain the combustion of a sample. A higher LOI value indicates better flame retardancy.[8] It is a valuable screening tool for assessing the inherent flammability of a material.
Caption: Workflow for the Limiting Oxygen Index (LOI) test.
UL-94 Vertical Burning Test
The UL-94 test is one of the most widely recognized standards for classifying the flammability of plastic materials. The vertical test (V-0, V-1, V-2) is more stringent than the horizontal test (HB). It evaluates a material's self-extinguishing properties after exposure to a small flame.[8]
Caption: Workflow for the UL-94 Vertical Burn Test.
Cone Calorimetry
The Cone Calorimeter (ASTM E1354 / ISO 5660) is one of the most powerful bench-scale tools for assessing material flammability. It measures the heat release rate (HRR) and other critical parameters under fire-like conditions, providing quantitative data on how a material contributes to a fire.[9]
Key Parameters Measured:
Time to Ignition (TTI): The time it takes for the sample to ignite under a constant heat flux.
Peak Heat Release Rate (pHRR): The maximum rate of heat produced during combustion. This is a critical indicator of fire intensity.[10]
Total Heat Released (THR): The total amount of heat energy produced throughout the test.
Smoke Production Rate (SPR): The rate at which smoke is generated.
Caption: Workflow for Cone Calorimeter analysis.
Comparative Performance Data
Direct comparative data for flame retardants derived from Diethylthiophosphoryl chloride is limited in publicly accessible literature. However, by examining a direct derivative, O,O-diethyl-O-allyl thiophosphate (DATP), we can benchmark its performance.[6] The following tables compare its LOI value with other prominent phosphorus-based flame retardants in various polymer systems.
Note: Direct comparison is challenging as performance is highly dependent on the polymer matrix and the flame retardant loading level. This data is presented to show the relative efficacy of different phosphorus chemistries.
Table 1: Limiting Oxygen Index (LOI) and UL-94 Rating Comparison
The data reveals several key insights into the performance of phosphorus-based flame retardants:
Efficacy of Thiophosphate: The incorporation of O,O-diethyl-O-allyl thiophosphate (DATP), a direct derivative of a DETPC precursor, significantly increases the LOI of polyacrylonitrile from 17.1% to 28.5%.[6] This demonstrates a substantial improvement in flame retardancy, moving the material from highly flammable to self-extinguishing in certain conditions.
Mechanism-Dependent Performance: In epoxy resins, both phosphine oxide (DPO-PHE) and phosphaphenanthrene (DOPO-PHE) derivatives are highly effective, achieving the best-in-class UL-94 V-0 rating.[11] Cone calorimetry data shows they reduce the peak heat release rate, indicating an interruption of the combustion process. However, their THR values are only moderately reduced, suggesting their primary action might be in the gas phase (flame inhibition) rather than extensive charring (condensed phase).
Superior Char Formation by APP: In contrast, the ammonium polyphosphate (PEI-APP) system shows a dramatic reduction in both pHRR (by over 75%) and THR (by over 76%) in epoxy resin.[12] This points to a highly effective condensed-phase mechanism, where a robust insulating char layer is formed, significantly limiting fuel release and heat production.
Polymer Matrix is Critical: An organic phosphonate (Aflammit PCO900) that achieves a V-0 rating in PET fails to do so in other polymers, and vice-versa.[1] The interaction between the flame retardant and the polymer during decomposition is a critical factor that dictates the overall efficacy. A successful flame retardant must activate at a temperature that is appropriate for the decomposition of the host polymer.
For researchers developing new flame retardants from precursors like DETPC, these comparisons underscore the importance of a multi-faceted testing approach. While a high LOI is a positive indicator, achieving a V-0 rating and demonstrating a significant reduction in heat release via cone calorimetry are the true benchmarks for high-performance applications. The choice of the derivative to be synthesized from DETPC should be guided by the intended polymer matrix and the desired balance between gas-phase and condensed-phase activity.
Conclusion
Diethylthiophosphoryl chloride serves as a viable precursor for the synthesis of effective phosphorus-based flame retardants. As demonstrated by its derivative, O,O-diethyl-O-allyl thiophosphate (DATP), compounds from this family can significantly enhance the fire resistance of polymers.
Benchmarking against other established phosphorus flame retardants reveals that while thiophosphates are effective, the highest levels of performance, particularly in reducing heat release, are often achieved by systems that excel in promoting condensed-phase char formation, such as modified ammonium polyphosphate. The ultimate performance of any flame retardant is a complex interplay between its chemical structure, its concentration, and its interaction with the specific polymer matrix under combustion conditions. This guide provides the foundational knowledge and experimental framework necessary for researchers to navigate these complexities and innovate the next generation of fire-safe materials.
References
The Flame Retardant and Mechanical Properties of the Epoxy Modified by an Efficient DOPO-Based Flame Retardant. (2024). MDPI. Available at: [Link]
Diethylthiophosphoryl chloride | C4H10ClO2PS. (n.d.). PubChem. Available at: [Link]
Organophosphorus Flame Retardants: A Global Review of Indoor Contamination and Human Exposure in Europe and Epidemiological Evidence. (2020). MDPI. Available at: [Link]
Method for preparing O, O-diethyl chlorothiophosphate. (2012). Google Patents.
Synthesis and Comparison of the Flame-Retardant Properties of Phosphorylated-Coumarins and Phosphorylated-Isophosphinolines. (2025). MDPI. Available at: [Link]
Phosphorus-containing flame retardant epoxy thermosets. (2020). University of Southern Queensland Repository. Available at: [Link]
A Study on Phosphorous-Based Flame Retardants for Transparent PET Composites: Fire, Mechanical, and Optical Performance. (2022). MDPI. Available at: [Link]
Effect of flame retardants on flame retardancy of flexible polyurethane foam. (2023). ResearchGate. Available at: [Link]
Performance comparison of flame retardant epoxy resins modified by DPO–PHE and DOPO–PHE. (2021). ResearchGate. Available at: [Link]
Results of UL-94 and LOI tests for neat PLA and FR-PLA composites. (n.d.). ResearchGate. Available at: [Link]
A Review of a Class of Emerging Contaminants: The Classification, Distribution, Intensity of Consumption, Synthesis Routes, Environmental Effects and Expectation of Pollution Abatement to Organophosphate Flame Retardants (OPFRs). (2021). MDPI. Available at: [Link]
Ren, Y., et al. (2009). Fire-Retardant Copolymer of Acrylonitrile with O,O-Diethyl-O-allyl Thiophosphate. Journal of Applied Polymer Science, 115(3), 1489-1494. Available at: [Link]
Cone calorimeter analysis of UL-94 V-rated plastics. (2007). National Institute of Standards and Technology. Available at: [Link]
Recent Developments in the Flame-Retardant System of Epoxy Resin. (2022). MDPI. Available at: [Link]
Synthesis, Characterization and Application of O, O-diethyl Acrylamide Phosphate. (2009). Semantic Scholar. Available at: [Link]
Flame and Smoke Retardants in Vinyl Chloride Polymers – Commercial Usage and Current Developments. (2006). ResearchGate. Available at: [Link]
Phosphorus Flame Retardants: Mechanisms, Applications, and Advanced Material Strategies. (2025). YouTube. Available at: [Link]
Flame Retardant Polymers. (n.d.). Bavarian Polymer Institute. Available at: [Link]
Polymer Flame Retardant Chemistry. (n.d.). SlidePlayer. Available at: [Link]
Flame Retardant Fillers for Epoxy Resins. (2024). YouTube. Available at: [Link]
O,O-diethyl phosphorothioate | C4H11O3PS. (n.d.). PubChem. Available at: [Link]
the co-relation between loi and fire rating for polymeric materials. (2023). JETIR. Available at: [Link]
Phosphorus-Containing Flame Retardants from Biobased Chemicals and Their Application in Polyesters and Epoxy Resins. (2021). MDPI. Available at: [Link]
Flame-Retardant Plasticizer Derived from Renewable Acids for Poly(Vinyl Chloride) Improved Toughness and Flame Retardancy. (2021). ResearchGate. Available at: [Link]
Research progress of emerging flame retardants for epoxy resin. (2025). ResearchGate. Available at: [Link]
Personal protective equipment for handling Diethylthiophosphoryl chloride
Executive Safety Summary Diethylthiophosphoryl chloride (DETP Cl) is not a standard laboratory reagent; it is a high-consequence organophosphorus intermediate. Unlike simple acid chlorides, DETP Cl combines the neurotoxi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
Diethylthiophosphoryl chloride (DETP Cl) is not a standard laboratory reagent; it is a high-consequence organophosphorus intermediate. Unlike simple acid chlorides, DETP Cl combines the neurotoxic potential of organophosphates with the corrosive volatility of chlorinating agents.
The Critical Hazard Mechanism:
Upon contact with moisture (ambient humidity or physiological mucous membranes), DETP Cl undergoes rapid hydrolysis. This reaction releases Hydrogen Chloride (HCl) gas and Diethyl thiophosphoric acid .
Immediate Threat: Chemical burns to eyes/lungs from HCl evolution.
Systemic Threat: Fatal organophosphate poisoning via transdermal absorption. The lipophilic nature of the ethyl groups facilitates rapid skin permeation, bypassing standard nitrile defenses.
Hazard Characterization & Risk Assessment
Parameter
Data
Operational Implication
Physical State
Colorless/Pale Liquid
Hard to detect spills visually on white surfaces.
Reactivity
Water Reactive
NEVER use water extinguishers. Hydrolysis generates heat + toxic gas.
Toxicity
Fatal (Dermal/Inhalation)
Standard lab coats are insufficient for spills >10mL.
Flash Point
97°C (Combustible)
Ground all equipment. Avoid static discharge.
Incompatibilities
Water, Alcohols, Bases
Exothermic reaction risk. Quench cautiously.
PPE Technical Specifications: The "Barrier-in-Depth" Strategy
Standard laboratory PPE is designed for incidental splash protection. For DETP Cl, we require permeation resistance .
A. Hand Protection (The Double-Glove Protocol)
Do not rely on single nitrile gloves. Organophosphorus chlorides can permeate thin nitrile (<6 mil) in minutes without visible degradation.
Scientific Rationale: These laminates provide >480 minutes of breakthrough time against organochlorides and small organic molecules. They are chemically impervious but mechanically clumsy.
Scientific Rationale: Provides grip, protects the delicate inner laminate from tears, and offers short-term splash protection.
B. Respiratory Protection[1][2]
Primary Control: Certified Chemical Fume Hood (Face velocity: 80-100 fpm).
Secondary Control (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.
Note: A half-mask is unacceptable because DETP Cl vapors are lachrymators (eye irritants) and can cause corneal opacity.
C. Body & Eye Defense[1]
Eyes: Chemical Splash Goggles (Indirect Vent). Face shield required if pouring volumes >100mL.
Body: Chemical-resistant apron (Butyl or Neoprene) worn over a 100% cotton lab coat.
Why Cotton? Synthetic blends can melt into the skin if the solvent carrier ignites.
Operational Logic: PPE Selection Matrix
The following decision logic dictates the required PPE based on experimental scale and environment.
Figure 1: PPE Selection Matrix based on volume and containment status.[1][2]
Experimental Protocol: Handling & Quenching
Objective: Safe transfer and neutralization of DETP Cl without hydrolysis-induced pressure buildup.
Phase 1: Preparation
Dry Everything: Flame-dry glassware and flush with Argon/Nitrogen. Moisture is the enemy.
Trap Setup: If heating, route the condenser outlet through a trap containing aqueous NaOH (10%) to neutralize evolved HCl gas. Do not let the trap suck back.
Phase 2: Active Handling
Donning: Put on Laminate gloves first, then Nitrile gloves. Tape the cuff of the outer glove to the lab coat/sleeve if working with large volumes.
Transfer: Use glass syringes with Luer-lock tips. Avoid plastic pipettes (DETP Cl can swell/degrade certain plastics).
Spill Control: Keep a beaker of saturated Sodium Bicarbonate (
) slurry in the hood during work for immediate decontamination of small drips.
Phase 3: Disposal & Quenching (The "Kill" Step)
NEVER pour DETP Cl directly into a waste solvent drum; it may pressurize the drum over time.
Dilution: Dilute the residual DETP Cl in an inert solvent (e.g., Dichloromethane or Toluene).
Hydrolysis (Controlled):
Place a beaker of 10% Sodium Hydroxide (
) or Saturated Sodium Bicarbonate in an ice bath.
Add the diluted DETP Cl solution dropwise to the base.
Observation: Watch for bubbling (
or heat). Wait for bubbling to cease between drops.
Verification: Check pH. Ensure it remains alkaline (pH > 8).
Disposal: Once neutralized, the aqueous layer can be disposed of as hazardous aqueous waste (containing phosphates/sulfur), and the organic layer as halogenated organic waste.
Emergency Workflow: Exposure Response
If the "Barrier-in-Depth" fails, immediate action determines survival.
Figure 2: Immediate Emergency Response Workflow.
References
National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 17199, Diethyl chlorothiophosphate. Retrieved from [Link]
